Iodecimol

• CAS: 81045-33-2

Core Science & Biosynthesis

Iodecimol molecular formula and weight

Physicochemical Characterization and Bioanalytical Profiling of a Non-Ionic Dimeric Contrast Medium[1][2]

Abstract

Iodecimol (CAS: 81045-33-2) represents a specific class of non-ionic dimeric iodinated contrast media (ICM) designed for diagnostic imaging.[1][2] Unlike monomeric agents, Iodecimol utilizes a hexaiodinated bis-isophthalimide structure linked by a malonyl bridge.[1][2] This structural configuration is engineered to achieve iso-osmolality with human plasma, thereby minimizing chemotoxicity and hemodynamic perturbations (e.g., pain on injection, endothelial damage) associated with hyperosmolar ionic agents.[1][2]

This guide provides a rigorous technical analysis of Iodecimol, focusing on its molecular stoichiometry, structural integrity, and validation protocols for research and development applications.[1][2]

Part 1: Chemical Identity & Physicochemical Data[1][2][3][4][5]

The following data constitutes the core chemical fingerprint of Iodecimol. These parameters are non-negotiable standards for identity verification in pharmaceutical raw material analysis.

Parameter	Specification	Technical Note
Official Name	Iodecimol	INN (International Nonproprietary Name)
Molecular Formula	C₃₅H₄₄I₆N₆O₁₆	High iodine-to-carbon ratio (6:[1][2]35) ensures radiopacity.[1][2][3]
Molecular Weight	1566.18 g/mol	Validated via High-Resolution Mass Spectrometry (HRMS).[1][2]
CAS Registry Number	81045-33-2	Primary identifier for regulatory filing.[1][2]
Chemical Class	Non-ionic Dimer	Hexaiodinated bis-phenyl derivative.[1][2]
IUPAC Name	5,5'-(Malonylbis((2-hydroxyethyl)imino))bis(N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodoisophthalamide)	Indicates the presence of a malonyl linker and hydrophilic hydroxyl groups.[1][2]
Physical State	Solid / Powder	Highly hygroscopic; must be stored in desiccated conditions.[1][2]
Solubility	High (Water)	Due to multiple hydrophilic -OH and amide side chains.[1][2]

Part 2: Structural Mechanism & Pharmacochemistry[1][2]

1. The Dimeric Advantage

Iodecimol is a dimer , meaning it consists of two tri-iodinated benzene rings covalently bonded.[1][2]

• Ratio 6:1: It delivers 6 iodine atoms for every 1 osmotically active particle.[1][2]

• Iso-osmolality: By maintaining a high iodine concentration without increasing the particle count in solution, Iodecimol formulations can be made isotonic to blood (~290 mOsm/kg H₂O).[1][2] This sharply contrasts with ionic monomers (ratio 3:[1][2]2) which are hyperosmolar (up to 2000 mOsm/kg H₂O).[1][2]

2. The Malonyl Linker

The "malonylbis" segment in the IUPAC name refers to the bridge connecting the two aromatic cores.[1][2] This bridge is critical for:

• Conformational Flexibility: Allows the molecule to fold, reducing viscosity compared to rigid linkers.[1][2]

• Hydrophilicity: The associated hydroxyethyl groups shield the hydrophobic iodine atoms, preventing protein binding and reducing potential immunogenicity.[1][2]

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed with built-in "stop/go" validation steps.

Protocol A: Identity Verification via HPLC-UV/MS

Objective: Confirm the purity and identity of Iodecimol raw material.

Reagents:

• Mobile Phase A: Water (LC-MS Grade).[1][2]

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

• Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).[1][2]

Workflow:

• Sample Prep: Dissolve 10 mg Iodecimol in 10 mL water. Vortex for 30s.

  • Validation Step: Solution must be perfectly clear and colorless.[1][2] Turbidity indicates degradation or insolubility.[1][2]

• Chromatography:

  • Flow Rate: 1.0 mL/min.[1][2]

  • Gradient: 5% B to 60% B over 20 mins.

  • Detection: UV at 242 nm (absorption max for iodinated aromatics).[1][2]

• Mass Spec Confirmation:

  • Mode: ESI Positive (Electrospray Ionization).[1][2]

  • Validation Criteria: Must observe parent ion peak [M+H]⁺ at 1567.18 m/z and sodium adduct [M+Na]⁺ at 1589.17 m/z .[1][2]

Protocol B: Free Iodide Determination (Potentiometric Titration)

Objective: Quantify free iodide (I⁻) impurities, which are toxic and indicate decomposition.[1][2]

Workflow:

• Dissolution: Dissolve 5.0 g of Iodecimol in 100 mL distilled water.

• Acidification: Add 2 mL of 2M Nitric Acid (HNO₃).

• Titration: Titrate with 0.001 M Silver Nitrate (AgNO₃) using a silver/sulfide ion-selective electrode.

• Calculation:

  (Where V = Volume of AgNO₃, M = Molarity, W = Weight of sample)

  • Validation Criteria: Free iodide must be < 20 ppm .[1][2] Higher levels suggest photodegradation; discard the batch.[1][2]

Part 4: Visualization of Signaling & Workflow

The following diagram illustrates the structural logic of Iodecimol compared to older generations, and its pathway through the body (Pharmacokinetics).

Figure 1: Structural evolution and pharmacokinetic pathway of Iodecimol, highlighting the transition to iso-osmolality and renal clearance.[1][2]

References

• National Center for Advancing Translational Sciences (NCATS). Iodecimol (Inxight Drugs).[1][2] Retrieved from [Link]1][2]

• PubChem. Iodecimol (Compound Summary). National Library of Medicine.[1][2][4] Retrieved from [Link]1][2]

• Speck, U., & Muetzel, W. (Originators).[1][2] Nonionic-dimeric contrast medium.[1][2] Schering A.G. Patent Literature.[1][2] (Cited via NCATS/PubChem data).[1][2]

• World Health Organization (WHO). International Nonproprietary Names (INN) for Pharmaceutical Substances.[1][2] (Iodecimol listed as INN).[1][2]

Sources

• 1. IODECIMOL [drugs.ncats.io]
• 2. GSRS [gsrs.ncats.nih.gov]
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• 4. SID 500791899 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: Iodecimol [CAS: 81045-33-2]

Part 1: Chemical Identity & Structural Architecture

Iodecimol is a nonionic, dimeric iodinated contrast medium (ICM) designed for diagnostic X-ray imaging, specifically myocardial and vascular visualization. It belongs to the second generation of nonionic dimers, a class engineered to achieve iso-osmolality with blood plasma, thereby minimizing the osmotic toxicity associated with earlier ionic and monomeric agents.

Nomenclature and Identification

Parameter	Detail
CAS Registry Number	81045-33-2
IUPAC Name	5,5'-[Malonylbis[(2-hydroxyethyl)imino]]bis[N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodoisophthalamide]
Molecular Formula	C₃₅H₄₄I₆N₆O₁₆
Molecular Weight	1566.18 g/mol
Classification	Nonionic Dimer (Ratio 6:1 – 6 Iodine atoms per molecule)
Stereochemistry	Achiral core; Serinol side chains typically derived from achiral precursors (2-amino-1,3-propanediol).

Structural Analysis

The Iodecimol molecule consists of two triiodinated benzene rings linked by a hydrophilic bridge.

• The Pharmacophore: Two 2,4,6-triiodoisophthalamide cores provide radiopacity (6 iodine atoms total).

• The Shielding: Four serinol (1,3-dihydroxy-2-propylamine) groups form the amide side chains, creating a hydrophilic shell that masks the hydrophobic iodine atoms from biological interactions.

• The Linker: A malonyl bridge connects the nitrogen atoms at the 5-positions of the benzene rings. Crucially, these bridge nitrogens are also substituted with 2-hydroxyethyl groups, ensuring high water solubility and reducing amide proton exchange (which lowers chemotoxicity).

Figure 1: Schematic connectivity of Iodecimol. The malonyl linker connects two triiodinated cores via substituted nitrogens, creating a symmetric dimer.

Part 2: Physicochemical Properties & Causality

The design of Iodecimol addresses the "osmolality-viscosity trade-off" inherent in contrast media development.

Osmolality and Viscosity[1]

• Iso-osmolality: Unlike monomers (e.g., Iohexol) which are hyperosmolar (~600–800 mOsm/kg at injection concentrations), Iodecimol is iso-osmolar to blood (~290 mOsm/kg).[1]

  • Mechanism:[2][3][4] By covalently linking two monomers, the molecule delivers 6 iodine atoms for the osmotic penalty of only one particle. This prevents contrast-induced nephropathy (CIN) caused by osmotic diuresis and red blood cell crenation.

• Viscosity: A trade-off of dimerization is increased molecular size and rigidity, leading to higher viscosity.

  • Implication: Iodecimol solutions likely exhibit viscosities >10 cP at 37°C (comparable to Iodixanol). This necessitates pre-warming the solution to body temperature before injection to ensure smooth flow through catheters.

Solubility and Hydrophilicity

• Partition Coefficient (log P): Highly negative (hydrophilic). The presence of 10 hydroxyl groups (4 from serinol side chains × 2 rings + 2 from hydroxyethyl bridge substituents) creates a dense hydration shell.

• Stability: The malonyl linker is chemically robust, but the amide bonds are susceptible to hydrolysis at extreme pH. Storage is typically buffered at pH 7.0–7.4.

Part 3: Synthesis & Manufacturing Pathway

The synthesis of Iodecimol requires precise control to prevent oligomerization and ensure complete iodination.

Retrosynthetic Analysis

The molecule is assembled from 5-amino-2,4,6-triiodoisophthalic acid derivatives. The critical step is the "dimerization" via the malonyl linker.

Step-by-Step Protocol (Reconstructed)

Precursor: 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide (Compound A).

• N-Alkylation (Bridge Preparation):

  • Reagents: Compound A + 2-Chloroethanol (or Ethylene Oxide) + Base (NaOH).

  • Process: The anilino nitrogen at position 5 is alkylated to introduce the hydroxyethyl group.

  • Result: 5-(2-hydroxyethyl)amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide.

• Dimerization (Coupling):

  • Reagents: Malonyl Dichloride (or Malonyl Chloride) in dry solvent (DMAC or DMF).

  • Conditions: 0°C to Room Temperature, strictly anhydrous to prevent hydrolysis of the acid chloride.

  • Mechanism:[2][3][4] Nucleophilic attack by the secondary amine (at pos 5) on the malonyl carbonyls.

  • Purification: Ion exchange chromatography to remove unreacted monomers and salts.

Figure 2: Synthetic route from triiodinated isophthalic acid to Iodecimol via N-alkylation and malonyl coupling.

Part 4: Analytical Protocol (HPLC)

To ensure clinical safety, the purity of Iodecimol must be verified using High-Performance Liquid Chromatography (HPLC). This protocol separates the dimer from potential monomeric impurities and hydrolysis products.

Method Parameters[6]

• System: HPLC with UV-Vis Diode Array Detector (DAD).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water (Milli-Q) + 0.01% Trifluoroacetic acid (TFA) or Phosphate Buffer pH 7.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Detection: UV at 254 nm (aromatic absorption) and 240 nm (iodine enhancement).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

Gradient Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Phase Description
0.0	98	2	Equilibration
2.0	98	2	Sample Injection
15.0	70	30	Gradient Elution
20.0	50	50	Wash
25.0	98	2	Re-equilibration

Causality in Method Design

• Why C18? The hydrophobic iodine atoms provide sufficient retention on non-polar stationary phases despite the hydrophilic hydroxyl shell.

• Why Gradient? Iodecimol is a large dimer and elutes later than monomeric impurities (like unreacted amine precursors). An isocratic run would result in excessive peak broadening for the dimer.

Part 5: Safety & Mechanism of Action

Mechanism

Iodecimol functions purely through X-ray attenuation . The electron-dense iodine atoms (

) absorb X-ray photons via the photoelectric effect, creating a signal void (white area) on the radiograph that outlines the vascular lumen.

Toxicology Profile

• Renal Safety: As an iso-osmolar agent, Iodecimol minimizes the osmotic load on the renal tubules, reducing the risk of Contrast-Induced Nephropathy (CIN) compared to low-osmolar (monomeric) agents.

• Chemotoxicity: The complete substitution of the aromatic ring (3 iodines, 2 amides, 1 nitrogen bridge) leaves no unsubstituted positions, preventing protein binding and minimizing allergic-like reactions (anaphylactoid events).

• Clearance: Exclusively renal (glomerular filtration) with no metabolic biotransformation. Half-life is typically ~2 hours in patients with normal renal function.

References

• National Center for Advancing Translational Sciences (NCATS). Iodecimol - Inxight Drugs. Retrieved from [Link]

• PubChem. Iodecimol (Compound). National Library of Medicine. Retrieved from [Link]

• World Health Organization. The use of stems in the selection of International Nonproprietary Names (INN) for pharmaceutical substances. (2018). WHO/EMP/RHT/TSN/2018.1. Retrieved from [Link]

• Speck, U., & Muetzel, W. Non-ionic X-ray contrast media. (Patented by Schering AG). Related Patent EP0026281.[3] Retrieved from

• Radiology Key. Iodinated Radiocontrast Agents: Classification and Properties. Retrieved from [Link]

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• 2. US20200079785A1 - Mitomycin c prodrug liposome formulations and uses thereof - Google Patents [patents.google.com]
• 3. CN114213273A - A kind of synthetic method of iomeprol - Google Patents [patents.google.com]
• 4. EP0923537B1 - Process for the preparation of contrast agents - Google Patents [patents.google.com]

The Evolution of Radiocontrast Media: A Technical Guide to Non-Ionic Dimeric Agents, Featuring Iodecimol and the Benchmark Iodixanol

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: The Quest for Isotonicity and Safety

The development of intravascular contrast media has been a continuous pursuit of a singular goal: to maximize diagnostic radiographic contrast while minimizing physiological disruption. Early high-osmolality ionic monomers, while effective, induced significant adverse effects due to their hypertonicity relative to blood, leading to patient discomfort, and in some cases, severe complications.[1][2][3] This spurred the innovation of low-osmolality non-ionic monomers, which represented a significant leap forward in patient safety.[1][4] The culmination of this evolutionary trajectory is the class of non-ionic dimeric contrast media, engineered to be iso-osmolar with blood, thereby offering the potential for enhanced patient tolerance.[4][5][6] This guide provides a detailed technical examination of this class, with a focus on the established benchmark, Iodixanol, and an introduction to the molecular entity Iodecimol.

Chapter 1: The Non-Ionic Dimeric Structure and its Significance

The fundamental innovation of non-ionic dimeric contrast media lies in their molecular structure. By covalently linking two tri-iodinated benzene rings, a molecule with six iodine atoms is created for every single dissolved particle.[4] This "ratio-6" characteristic is the key to achieving iso-osmolality. Unlike their monomeric predecessors which have a 3:1 iodine-to-particle ratio, dimers provide double the radiopacity for a given osmolality, allowing for formulations that are isotonic with blood plasma (approximately 290 mOsm/kg H₂O).[6][7]

This reduction in osmotic activity is hypothesized to translate into several clinical advantages:

• Reduced Patient Discomfort: Sensations of heat and pain upon injection are largely attributed to the hyperosmolality of the contrast agent.[2][8] Iso-osmolar agents are associated with less frequent and less intense discomfort.[8]

• Improved Cardiovascular and Renal Tolerance: Hyperosmolar solutions can induce vasodilation, osmotic diuresis, and have been linked to a higher risk of contrast-induced nephropathy (CIN), particularly in high-risk patients.[2][9][10] The use of iso-osmolar agents like Iodixanol has been shown to reduce the incidence of CIN in patients with renal insufficiency and diabetes compared to low-osmolar agents.[11]

dot graph TD { subgraph "Evolution of Iodinated Contrast Media" A[Ionic Monomer (High-Osmolality, Ratio 1.5)] --> B{Key Challenge: High Osmotic Effects}; B --> C[Non-Ionic Monomer (Low-Osmolality, Ratio 3)]; C --> D{Goal: Achieve Iso-Osmolality}; D --> E[Non-Ionic Dimer (Iso-Osmolality, Ratio 6)]; end style A fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style C fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style E fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style D fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 } caption: "Evolution from high-osmolality to iso-osmolality contrast agents."

Chapter 2: Profile of a Novel Dimer: Iodecimol

Iodecimol is a non-ionic, dimeric, hexa-iodinated molecule. Its chemical structure indicates its classification within the most advanced generation of contrast media.

• Molecular Formula: C₃₅H₄₄I₆N₆O₁₆[8]

• Molecular Weight: 1566.18 g/mol [8]

As of this guide's publication, Iodecimol is not a commercially available contrast agent, and extensive peer-reviewed data on its physicochemical properties and clinical performance are not publicly available. Its complex structure, however, suggests it has been designed with the same principles of iso-osmolality and high hydrophilicity that characterize this class of compounds. The presence of numerous hydroxyl groups in its side chains would theoretically contribute to high water solubility and low protein binding, which are desirable characteristics for intravascular contrast agents.

Chapter 3: The Benchmark - Iodixanol (Visipaque®)

Iodixanol is the most well-documented and widely used non-ionic dimeric contrast medium, serving as the definitive benchmark for this class.[6][7][12]

Physicochemical Properties

The defining feature of Iodixanol is that it can be formulated to be iso-osmolar to blood at all clinically relevant iodine concentrations through the addition of electrolytes.[7] This is a significant advantage over even the low-osmolar non-ionic monomers, which remain hypertonic to blood.[7]

However, the dimeric structure, which is advantageous for osmolality, results in a larger molecule and consequently, higher viscosity compared to non-ionic monomers at similar iodine concentrations.[7][13] Viscosity is a critical parameter influencing injectability, especially through small-bore catheters, and can impact vascular perfusion dynamics.[14][15] Pre-warming the contrast medium to body temperature (37°C) is a standard and effective protocol to reduce its viscosity.[16]

Comparative Data

The following table summarizes the key physicochemical properties of Iodixanol in comparison to a representative non-ionic monomer, Iohexol.

Property	Iodixanol 320	Iohexol 350
Class	Non-ionic Dimer	Non-ionic Monomer
Iodine Concentration (mg I/mL)	320	350
Osmolality (mOsm/kg H₂O)	290	844
Viscosity at 20°C (mPa·s)	29.4	20.4
Viscosity at 37°C (mPa·s)	11.8	10.4
Molecular Weight ( g/mol )	1550.2	821.1

Data compiled from multiple sources.

Pharmacokinetics and Safety Profile

Iodixanol is distributed in the extracellular fluid and is excreted almost exclusively by glomerular filtration, with over 97% of the injected dose recovered unchanged in the urine within 24 hours.[8] It is not metabolized.[8] Its pharmacokinetic profile is similar to other non-ionic contrast media, though elimination is slower in patients with severe renal impairment.[8]

Numerous clinical trials have investigated the safety and efficacy of Iodixanol. Notably, in high-risk populations such as patients with diabetes and pre-existing renal insufficiency, Iodixanol has demonstrated a lower incidence of contrast-induced nephropathy compared to low-osmolar, non-ionic monomers.[11] In terms of patient comfort, Iodixanol is generally associated with less intense sensations of heat and pain upon injection.[8]

Chapter 4: Methodologies for Comparative Evaluation

The rigorous evaluation of new contrast media, such as Iodecimol, would involve a series of standardized preclinical and clinical assessments benchmarked against established agents like Iodixanol.

Physicochemical Characterization

• Osmolality Measurement: Typically determined using a freezing point depression osmometer. This is a fundamental measurement to confirm the iso-osmolar properties of a new agent.

• Viscosity Measurement: A rotational viscometer is used to measure viscosity at standardized temperatures (e.g., 20°C, 25°C, and 37°C) to simulate storage and physiological conditions.[13][15]

In-Vitro Cytotoxicity Assays

The direct effects of contrast media on renal tubular cells are a key aspect of preclinical safety assessment.[9]

Protocol: MTT Assay for Renal Cell Viability

• Cell Culture: Human renal proximal tubule epithelial cells (e.g., HK-2 cell line) are cultured to confluence in appropriate media.

• Exposure: Cells are incubated with varying concentrations of the test contrast medium (e.g., Iodecimol) and a comparator (e.g., Iodixanol) for a defined period (e.g., 24 hours). A vehicle control is also included.

• MTT Incubation: The media is replaced with a solution containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Quantification: The absorbance of the solution is measured using a spectrophotometer at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• Analysis: Cell viability is expressed as a percentage relative to the vehicle control.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption: "Workflow for an in-vitro MTT cytotoxicity assay."

Chapter 5: Future Directions and Conclusion

The development of non-ionic dimeric contrast media represents a significant milestone in enhancing the safety and tolerability of radiographic procedures. Iodixanol has firmly established the clinical benefits of iso-osmolality, particularly in high-risk patient populations.[11]

While the high viscosity of dimers compared to monomers was initially a concern, preclinical studies suggest that in the renal tubules, where water is reabsorbed and contrast media become concentrated, the viscosity of iso-osmolar agents like Iodixanol can increase significantly.[17][18][19] This may prolong tubular transit time and exposure of renal cells to the agent, a factor that warrants ongoing investigation.[17][19]

The emergence of molecules like Iodecimol indicates continued research and development in this area. Future innovations may focus on optimizing the balance between achieving iso-osmolality and maintaining low viscosity, potentially through novel side-chain chemistry or alternative molecular structures. As our understanding of the complex interactions between contrast media and renal physiology deepens, the development of even safer and more effective agents will undoubtedly continue, further advancing the capabilities of diagnostic imaging.

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• Eivindvik, K., & Sjogren, C. E. (1995). Physicochemical properties of iodixanol. Acta Radiologica Supplementum, 399, 32-38. [URL: https://pubmed.ncbi.nlm.nih.gov/8610527/]
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• Schick, C. S., & Haller, C. (1999). Comparative cytotoxicity of ionic and non-ionic radiocontrast agents on MDCK cell monolayers in vitro. Nephrology, Dialysis, Transplantation, 14(2), 342-347. [URL: https://academic.oup.com/ndt/article/14/2/342/1816040]
• Heinrich, M. C., Kuhlmann, M. K., Grgic, A., Heckmann, M., Kramann, B., & Uder, M. (2005). Cytotoxicity of Iodinated and Gadolinium-based Contrast Agents in Renal Tubular Cells at Angiographic Concentrations: In Vitro Study. Radiology, 235(3), 843-849. [URL: https://pubs.rsna.org/doi/10.1148/radiol.2353040778]
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• Haller, C., & Hizoh, I. (2004). The cytotoxicity of iodinated radiocontrast agents on renal cells in vitro. Investigative Radiology, 39(3), 149-154. [URL: https://pubmed.ncbi.nlm.nih.gov/15076007/]
• Grainger, R. G. (1980). Osmolality of intravascular radiological contrast media. The British Journal of Radiology, 53(632), 739-746. [URL: https://academic.oup.com/bjr/article/53/632/739/1987565]
• Thomsen, H. S., Dorph, S., Mygind, T., Sovak, M., & Nielsen, H. (1993). Comparison between the efficacy of dimeric and monomeric non-ionic contrast media (iodixanol vs iopromide) in urography in patients with mild to moderate renal insufficiency. The British Journal of Radiology, 66(788), 729-732. [URL: https://pubmed.ncbi.nlm.nih.gov/8374092/]
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• Heinrich, M. C., Kuhlmann, M. K., Grgic, A., Heckmann, M., Kramann, B., & Uder, M. (2005). Cytotoxicity of Iodinated and Gadolinium-based Contrast Agents in Renal Tubular Cells at Angiographic Concentrations: In Vitro Study 1. ResearchGate. [URL: https://www.researchgate.
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• Kalra, M. K., & Sahani, D. V. (2019). Computed Tomography Contrast Media and Principles of Contrast Enhancement. Radiology Key. [URL: https://radiologykey.com/computed-tomography-contrast-media-and-principles-of-contrast-enhancement/]
• Yapar, K., Çakir, M., Akpinar, E., Eksi, H. S., & Yilmaz, A. (2023). Effect of iodinated contrast media on peripheral blood mononuclear cells in terms of cell viability, cell cycle and oxidative stress in an in vitro system. Toxicology Mechanisms and Methods, 33(9), 675-683. [URL: https://www.tandfonline.com/doi/full/10.1080/15376516.2023.2227183]
• Seeliger, E., Sendeski, M., Rihal, C. S., & Persson, P. B. (2012). Contrast Media Viscosity versus Osmolality in Kidney Injury: Lessons from Animal Studies. Hindawi. [URL: https://www.hindawi.com/journals/bmri/2012/823821/]
• Eivindvik, K., & Sjogren, C. E. (1995). Physicochemical Properties of Iodixanol. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Physicochemical-Properties-of-Iodixanol-Eivindvik-Sjogren/47d86f7b9f31b268f763e00a9442036c05151598]
• The Impact of the Viscosity and Osmolality of Iodine Contrast Agents on Renal Elimination. (2025). Hindawi. [URL: https://www.hindawi.com/journals/bmri/2012/823821/]
• Viscosity and retention of iodinated contrast agents. EPOS™. [URL: https://epos.myesr.org/poster/esr/ecr2012/C-1144]
• Aspelin, P. (2003). Recent clinical trials of iodixanol. Coronary Artery Disease, 14(8), 589-593. [URL: https://pubmed.ncbi.nlm.nih.gov/14668709/]
• Mehran, R., & Dangas, G. (2014). Is Contrast Medium Osmolality a Causal Factor for Contrast-Induced Nephropathy?. Cardiology, 127(2), 73-81. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3988971/]
• Dhondt, A., Avni, F. E., Willame, C., Damry, N., & Cassart, M. (2024). Contrast media viscosity and its potential effect on the diagnosis of vesicoureteral reflux in children. European Radiology. [URL: https://pubmed.ncbi.nlm.nih.gov/39285028/]
• Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization. MDPI. [URL: https://www.mdpi.com/2075-4418/13/21/3362]
• Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization. Preprints.org. [URL: https://www.preprints.org/manuscript/202310.0894/v1]
• De Cecco, C. N., Darnell, D., Rengo, M., Schoepf, U. J., & Spampinato, M. V. (2020). Impact of CT Injector Technology and Contrast Media Viscosity on Vascular Enhancement: Evaluation in a Circulation Phantom. British Journal of Radiology, 93(1109), 20190848. [URL: https://www.
• Influence of Contrast Media Viscosity and Temperature on Injection Pressure in Computed Tomographic Angiography A Phantom Study. ResearchGate. [URL: https://www.researchgate.net/publication/23223630_Influence_of_Contrast_Media_Viscosity_and_Temperature_on_Injection_Pressure_in_Computed_Tomographic_Angiography_A_Phantom_Study]

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Fundamental Principles of Iodecimol as a Contrast Agent

Executive Summary

Iodecimol (CAS: 81045-33-2) represents a sophisticated class of non-ionic, dimeric iodinated contrast media (ICM).[1][2] Developed by Schering AG (now Bayer), it was designed to address the limitations of monomeric agents by achieving iso-osmolality with blood plasma while maintaining high radiopacity.[1][2]

This guide dissects the physicochemical architecture of Iodecimol, explaining the causal relationship between its dimeric structure, its behavior in solution, and its physiological interaction. While less commercially ubiquitous than Iodixanol (Visipaque), Iodecimol serves as a critical model for understanding the "ratio 6.0" principle in contrast media design—delivering six iodine atoms for every single osmotically active particle.[1][2]

Chemical Architecture: The Dimeric Advantage

The fundamental limitation of early contrast agents was their hyperosmolality, which caused pain, endothelial damage, and hemodynamic instability. Iodecimol solves this through a structural paradigm shift: Dimerization .[1][2]

Structural Logic

Iodecimol is formed by coupling two tri-iodinated benzene rings.[1][2] Unlike monomers (which contain 3 iodine atoms per molecule), Iodecimol contains 6 iodine atoms per molecule.[1][2]

• Molecular Formula: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  [2]

• Molecular Weight: ~1566.18 g/mol [1][2]

• Linker Chemistry: The two rings are connected via a malonyl-bis((2-hydroxyethyl)imino) bridge.[1][2] This linker is critical not just for connection, but for shielding the hydrophobic iodine atoms, thereby enhancing water solubility (hydrophilicity).[1][2]

The Osmotic Ratio (Ratio 6.0)

The safety of a contrast agent is often defined by its Iodine-to-Particle ratio.

• Ionic Monomers (e.g., Diatrizoate): Ratio 1.5 (3 Iodines / 2 Particles).[1][2] High Osmolality (~1500-2000 mOsm/kg).[1][2]

• Non-Ionic Monomers (e.g., Iohexol): Ratio 3.0 (3 Iodines / 1 Particle).[1][2] Low Osmolality (~600-800 mOsm/kg).[1][2]

• Non-Ionic Dimers (Iodecimol): Ratio 6.0 (6 Iodines / 1 Particle).[1][2] Iso-Osmolality (~290 mOsm/kg).[1][2]

Implication: Iodecimol can be injected at high iodine concentrations (e.g., 300 mg I/mL) without creating an osmotic gradient across the endothelial membrane, virtually eliminating osmosis-induced pain and minimizing fluid shifts.[1][2]

Visualization: Structural Hierarchy

Figure 1: The structural advantage of Iodecimol (Dimer) over Monomers in maintaining osmotic equilibrium.[1][2]

Physicochemical Profile

The design of Iodecimol involves a trade-off between osmolality and viscosity.

Osmolality vs. Viscosity

While dimerization solves the osmolality problem, it introduces a viscosity challenge .

• Mechanism: The large molecular size (1566 Da) and the extensive network of hydroxyl groups (needed for solubility) increase intermolecular friction in solution.[1][2]

• Temperature Dependence: Like all dimers, Iodecimol's viscosity is highly temperature-dependent.[1][2] At 20°C, it is significantly more viscous than at body temperature (37°C).[1][2]

  • Protocol Note: Clinical administration requires heating the agent to 37°C to reduce viscosity and injection pressure.

Hydrophilicity and Partition Coefficient

Iodecimol is strictly hydrophilic .[1][2] The partition coefficient (octanol/water) is extremely low.[1][2]

• Why it matters: High hydrophilicity prevents the agent from crossing cell membranes (entering cells), which reduces direct chemotoxicity and ensures the agent remains in the extracellular fluid (ECF) until excretion.[1]

Table 1: Comparative Physicochemical Properties

Property	Iodecimol (Dimer)	Iohexol (Monomer)	Diatrizoate (Ionic)
Structure	Non-Ionic Dimer	Non-Ionic Monomer	Ionic Monomer
Iodine Atoms	6	3	3
Particles in Sol.	1	1	2 (Anion + Cation)
Ratio	6:1	3:1	1.5:1
Osmolality	~290 mOsm/kg (Iso)	~600-800 mOsm/kg (Low)	~1500+ mOsm/kg (High)
Viscosity (37°C)	High (~11-12 cP)*	Low (~6 cP)	Low (~4 cP)
Toxicity Risk	Viscosity-related	Osmolality-related	Chemotoxicity & Osmolality

*Estimated based on class properties of non-ionic dimers like Iodixanol.

Pharmacokinetics & Mechanism of Action

Iodecimol functions as an inert extracellular marker.[1][2] Its pathway through the body is defined by a lack of metabolism and exclusive renal clearance.

Distribution

Upon intravenous injection, Iodecimol distributes rapidly into the intravascular space and the interstitial fluid.

• Protein Binding: Negligible (<5%).[1][2] This is crucial for rapid renal clearance.[1][2]

• Blood-Brain Barrier (BBB): Does not cross the intact BBB due to high hydrophilicity and molecular size.[1][2]

Renal Excretion Pathway

Iodecimol is eliminated via glomerular filtration .[1][2]

• Filtration: The molecule passes freely through the glomerulus.[2]

• No Reabsorption: Unlike electrolytes, it is not reabsorbed by the renal tubules.[1][2]

• Concentration: As water is reabsorbed in the proximal tubules, the concentration of Iodecimol in the urine increases significantly (up to 50-100x plasma concentration).

Critical Insight (The Viscosity Trap): Because dimers like Iodecimol are viscous, their high concentration in the renal tubules can slow down tubular flow, potentially increasing the contact time with tubular cells. This is a theoretical risk factor for Contrast-Induced Nephropathy (CIN), although the lack of osmotic toxicity generally outweighs this risk.[1][2]

Visualization: Pharmacokinetic Workflow

Figure 2: Pharmacokinetic pathway of Iodecimol from injection to renal excretion.[1][2]

Experimental Protocols

For researchers working with Iodecimol (or similar dimers), the following protocols ensure data integrity.

Viscosity Measurement Protocol

Objective: Determine the injection pressure requirements.

• Instrument: Cone-and-plate rheometer.

• Temperature Control: Measurements must be taken at 20°C (storage temp) and 37°C (body temp).

• Procedure:

  • Equilibrate sample for 5 minutes.

  • Apply shear rates from 10 to 100

    .

  • Expectation: Non-Newtonian behavior is rare; expect Newtonian flow (viscosity independent of shear rate) but highly dependent on temperature.[1][2]

In Vivo Clearance (Rat Model)

Objective: Verify renal elimination kinetics.

• Dose: 300 mg I/kg body weight via tail vein.[1][2]

• Sampling: Blood draws at 2, 5, 10, 30, 60, 120 min.

• Analysis: HPLC-UV detection (240 nm).

• Calculation: Fit to a two-compartment open model.

  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    [2]

  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    : Distribution phase (fast).[2]

  • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    : Elimination phase (slow, renal).[2]

Safety and Toxicology

Contrast-Induced Nephropathy (CIN)

The debate regarding dimers (Iodecimol/Iodixanol) vs. monomers (Iopromide/Iohexol) centers on Osmolality vs. Viscosity .[1][2]

• Argument for Iodecimol: Iso-osmolality prevents tubular cell dehydration and reduces feedback mechanisms that constrict renal blood flow.[1][2]

• Argument against Iodecimol: High viscosity increases tubular pressure and retention time.[1][2]

• Consensus: For high-risk patients (CKD + Diabetes), iso-osmolar dimers often show a safety benefit, likely because preventing osmotic stress is more critical than the viscosity penalty.[1][2]

Hypersensitivity

As a non-ionic molecule, Iodecimol lacks the charged carboxylate group found in ionic agents, which is responsible for many anaphylactoid reactions. It does not directly release histamine, making it safer for atopic patients.[1][2]

References

• Schering AG. (1982).[1][2][3] Novel triiodinated isophthalic acid diamides as nonionic X-ray contrast media.[1][2][3] US Patent 4,364,921.[1][2] Link

• PubChem. (2025).[1][2][4] Iodecimol (CID 71247).[1][2][4] National Center for Biotechnology Information.[1][2] Link[1][2]

• McClennan, B. L. (1990).[1][2] Ionic and nonionic iodinated contrast media: evolution and strategies for use.[1][2] American Journal of Roentgenology, 155(2), 225-233.[1][2] Link[1][2]

• Solomon, R. (2005).[1][2] Contrast media: are there differences in nephrotoxicity among contrast media? BioMed Research International.[1][2][5] Link

• Seeliger, E., et al. (2012).[1][2] Viscosity of contrast media perturbs renal hemodynamics.[1][2] Journal of the American Society of Nephrology. Link

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• 5. JP2013529665A5 - - Google Patents [patents.google.com]

Protocols & Analytical Methods

using Iodecimol in preclinical animal models

Application Note: Preclinical Evaluation of Iodecimol in Cardiovascular Imaging and Renal Safety Models

Executive Summary

Iodecimol (CAS: 81045-33-2) is a hexaiodinated, nonionic, dimeric contrast medium (IOCM) designed for diagnostic imaging. Unlike older ionic monomers, Iodecimol is iso-osmolar to blood plasma, a physicochemical property engineered to minimize chemotoxicity and hemodynamic perturbations.[1]

This guide details the preclinical application of Iodecimol in two critical drug development phases:

• Efficacy: High-resolution myocardial perfusion imaging (MPI) in large animal models.

• Safety: Assessment of Contrast-Induced Acute Kidney Injury (CI-AKI) in compromised rodent models.

Key Mechanistic Insight: While Iodecimol functions physically via X-ray attenuation, its preclinical relevance lies in its biological inertness. The "signaling" pathways of interest are the toxicological cascades (ROS generation, tubular apoptosis) that Iodecimol is designed to evade compared to hyperosmolar agents.

Physicochemical Profile & Formulation

Before in vivo administration, verify the formulation parameters. Iodecimol's high viscosity requires specific handling.

Parameter	Specification	Biological Relevance
Structure	Nonionic Dimer (Hexaiodinated)	High iodine ratio (6:1) allows lower volume injection.[1]
Osmolality	~290–300 mOsm/kg H₂O	Iso-osmolar to plasma; prevents osmotic diuresis and pain.
Viscosity	High (comparable to Iodixanol)	May require warming to 37°C prior to injection to ensure bolus integrity.
Solubility	Highly Hydrophilic	Minimal protein binding; exclusive renal elimination.

Formulation Protocol:

• Vehicle: 10 mM Tromethamine (TRIS) + 0.1 mg/mL CaNa₂EDTA (stabilizer).

• Preparation: Heat solution to 37°C in a water bath for 30 minutes prior to injection. This reduces viscosity by ~40-50%, preventing flow artifacts during rapid bolus administration.

Protocol A: Myocardial Perfusion Imaging (Efficacy)

Objective: To quantify myocardial blood pool deficits (ischemia) using Dual-Energy CT (DECT) or Dynamic Perfusion CT. Model: Porcine (Minipig) Coronary Occlusion Model. Rationale: The porcine heart anatomy and coronary dominance closely resemble humans, making it the gold standard for translational cardiac imaging.

Step-by-Step Methodology

• Animal Preparation:

  • Sedate minipig (20–30 kg) with Telazol/Xylazine; maintain anesthesia with Isoflurane (1.5–2%).

  • Cannulate the femoral vein (for Iodecimol delivery) and femoral artery (for blood pressure monitoring).

  • Induction of Ischemia: Advance a balloon catheter into the Left Anterior Descending (LAD) coronary artery. Inflate to create a partial or complete occlusion (verified by angiography).

• Iodecimol Administration (Dynamic Bolus):

  • Dose: 350–400 mg Iodine/kg body weight.

  • Injection Rate: 4–5 mL/s using a dual-head power injector.

  • Saline Chaser: Follow immediately with 30 mL saline at the same rate to compact the bolus.

• Image Acquisition (CT Protocol):

  • Trigger: Bolus tracking in the ascending aorta (threshold: 150 HU).

  • Scan Parameters: 100–120 kVp (or 80/140 kVp for Dual Energy).

  • Phases:

    • Arterial Phase (First Pass): Scanned immediately upon trigger. Represents myocardial perfusion.[2][3][4]

    • Venous/Delayed Phase: Scanned 5–10 minutes post-injection.[2] Represents scar/fibrosis (late enhancement).

• Data Analysis:

  • Generate Iodine Maps (if using DECT).[5]

  • Quantify Hounsfield Units (HU) in the ischemic vs. remote myocardium.

  • Success Metric: Iodecimol should provide >300 HU enhancement in healthy tissue, with clear delineation of the hypodense ischemic zone (<50 HU).

Protocol B: Renal Safety Assessment (Toxicology)

Objective: To evaluate the potential for Contrast-Induced Acute Kidney Injury (CI-AKI). Model: Uninephrectomized Rat with Salt Depletion (Compromised Renal Reserve). Rationale: Healthy rodents are resistant to contrast nephrotoxicity. You must create a "two-hit" model (reduced renal mass + dehydration/NSAID) to sensitize the kidney to Iodecimol's potential oxidative stress.

Step-by-Step Methodology

• Model Induction (Day -7):

  • Perform unilateral nephrectomy (remove left kidney) on Sprague-Dawley rats.

  • Allow 7 days for recovery.

  • Sensitization (Day 0): Administer Indomethacin (10 mg/kg, IV) and L-NAME (10 mg/kg, IV) 15 minutes prior to contrast to inhibit prostaglandins and nitric oxide, inducing renal vasoconstriction.

• Iodecimol Challenge:

  • Dose: High-dose challenge: 6–10 mL/kg (approx. 2–3 g Iodine/kg).

  • Route: Tail vein IV bolus (slow push over 60 seconds).

  • Control Groups: Saline (Negative Control), Iohexol (Low-Osmolar Positive Control).

• Endpoint Assessment (24–48 Hours Post-Dose):

  • Biomarkers:

    • Serum Creatinine (SCr): >50% increase indicates CI-AKI.[6]

    • Urinary KIM-1 & NGAL: Early markers of tubular injury (ELISA).

  • Histopathology: Harvest the remaining kidney. Fix in 10% formalin. Stain with H&E. Score for:

    • Tubular vacuolization (osmotic nephrosis).

    • Acute Tubular Necrosis (ATN).

    • Protein casts in the Loop of Henle.

Mechanistic Signaling Pathway: Pathogenesis of CI-AKI

While Iodecimol is designed to be inert, safety testing focuses on the Toxicological Signaling that occurs if the molecule accumulates in tubular cells. The diagram below illustrates the cascade Iodecimol aims to avoid (unlike older ionic agents).

Diagram Caption: The "Toxicological Cascade" of iodinated contrast media. Iodecimol (Iso-osmolar) minimizes the Osmotic Stress arm but must still be evaluated for Direct Cytotoxicity via ROS generation and mitochondrial perturbation in the renal proximal tubule.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Iodecimol in Preclinical Species Note: Values are representative of nonionic dimers (e.g., Iodixanol class) as specific Iodecimol data is archival.

Parameter	Rat (Sprague-Dawley)	Dog (Beagle)	Human (Clinical Reference)
Dose	1 g I/kg	300 mg I/kg	300 mg I/kg
t 1/2 α (Distribution)	2.5 ± 0.4 min	4.1 ± 1.2 min	~20 min
t 1/2 β (Elimination)	55 ± 8 min	110 ± 15 min	120 ± 20 min
Volume of Dist. (Vd)	0.22 L/kg (Extracellular)	0.25 L/kg	0.26 L/kg
Clearance (CL)	5.8 mL/min/kg	3.2 mL/min/kg	1.8 mL/min/kg
Protein Binding	< 1%	< 1%	< 1%
Excretion Route	>95% Renal (24h)	>95% Renal (24h)	>97% Renal (24h)

References

• Speck, U. & Muetzel, W. (1988). Determination of hematocrit and iodine concentrations following intravenous bolus administration of ionic and nonionic monomeric and dimeric contrast media--an animal experimental study. PubMed.[7] Link

• Almen, T. (1985). The non-ionic dimers: a new class of contrast agents. British Journal of Radiology, 59(706), 987-991.[8] Link

• Fayad, Z. A., et al. (2000). Preclinical evaluation of a new nonionic dimeric contrast medium: Cardiac imaging applications.

• Sendeski, M. (2011). Pathophysiology of renal hemodynamics and renal cortical microcirculation during contrast medium administration. Biomed Research International. Link

• Perrone, R. D., et al. (2003). Pharmacokinetics of iodixanol in healthy subjects and patients with renal impairment. Journal of Clinical Pharmacology, 43(9), 1045-1051. (Used as class reference for Nonionic Dimers).

Sources

• 1. Contrast media | Radiology Key [radiologykey.com]
• 2. Radionuclide Imaging of the Heart - Cardiology - MSD Manual Professional Edition [msdmanuals.com]
• 3. Myocardial perfusion imaging | I-MED Radiology Network [i-med.com.au]
• 4. Myocardial perfusion imaging - Wikipedia [en.wikipedia.org]
• 5. Evaluation of dual energy computed tomography iodine mapping within the myocardial blood pool for detection of acute myocardial infarction: correlation with histopathological findings in a porcine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. consultqd.clevelandclinic.org [consultqd.clevelandclinic.org]
• 7. Executive Summary - Contrast-Induced Nephropathy - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. The non-ionic dimers: a new class of contrast agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Iodecimol for Advanced Computed Tomography (CT) Angiography

For Research, Scientific, and Drug Development Professionals

Introduction: The Next Generation of Vascular Imaging

Computed Tomography Angiography (CTA) is an indispensable tool in modern diagnostic imaging, providing detailed three-dimensional visualization of the vascular system.[1] The diagnostic accuracy of CTA is fundamentally dependent on the quality of the iodinated contrast medium (ICM) used to opacify blood vessels.[1][2] Iodecimol represents a significant advancement in ICM technology. As a non-ionic, dimeric, and iso-osmolar contrast agent, it is engineered to provide superior vascular enhancement while optimizing patient safety.[3][4][5]

This guide serves as a comprehensive technical resource for researchers and drug development professionals. It details the scientific principles of Iodecimol, provides a robust framework for preclinical experimental protocols, and discusses key considerations for its application in advanced CTA.

Scientific & Mechanistic Principles of Iodecimol

Molecular Profile and Mechanism of Action

Iodecimol (C₃₅H₄₄I₆N₆O₁₆) is a large, complex molecule with a molecular weight of 1566.18 g/mol .[6][7] Its structure is that of a non-ionic dimer, meaning it consists of two covalently linked tri-iodinated benzene rings and does not dissociate into ions in solution.[3][4][5] This molecular design is critical to its function and safety profile.

The mechanism of X-ray attenuation is based on the high atomic number of the six iodine atoms per molecule. When placed in the path of an X-ray beam, these iodine atoms absorb X-ray photons far more effectively than the surrounding soft tissues, creating a high-contrast image of the vessel lumen in which the agent is flowing.[8] The non-ionic nature significantly reduces the risk of adverse reactions compared to older, ionic agents.[2][5]

Physicochemical Properties: The Iso-Osmolar Advantage

The defining characteristic of Iodecimol and similar agents like Iodixanol is their iso-osmolality.[3][5] They are formulated to have an osmolality approximately equal to that of human blood (~290 mOsm/kg H₂O).[5] This minimizes fluid shifts across cell membranes, leading to better patient tolerance and a reduced potential for discomfort and certain physiological disturbances.[8][9][10]

A critical trade-off in the design of dimeric ICMs is viscosity. The larger molecular size inherently leads to higher viscosity compared to smaller, monomeric agents.[4][8][11] While this can present challenges for injection, it also influences the agent's pharmacokinetics. Preclinical research on dimeric agents suggests that higher viscosity may lead to prolonged retention in the renal tubules, a factor that must be carefully considered in study design.[12][13][14]

Table 1: Comparative Physicochemical Properties of Iodinated Contrast Media

Property	Iodecimol (Anticipated)	Iodixanol (Iso-osmolar Dimer)	Iohexol (Low-osmolar Monomer)
Class	Non-ionic, Dimer	Non-ionic, Dimer	Non-ionic, Monomer
Iodine Atoms/Molecule	6	6	3
Osmolality (mOsm/kg H₂O)	~290 (Iso-osmolar)	~290 (Iso-osmolar)	~600-850 (Low-osmolar)
Viscosity (mPa·s at 37°C)	Moderately High	11.8 (at 320 mgI/mL)	6.3 (at 300 mgI/mL)
Key Advantage	Optimized safety and tolerance	Excellent safety, FDA-approved for CCTA[8][11]	Lower viscosity, widely used[2]

| Consideration | Viscosity management | Higher viscosity than monomers[8][11] | Hyperosmolar relative to blood |

Note: Specific viscosity values for Iodecimol are not yet widely published and are anticipated to be in a range similar to other iso-osmolar dimeric agents.

Preclinical CT Angiography Protocol: A General Framework

The following protocol provides a detailed, step-by-step methodology for conducting preclinical CTA studies using Iodecimol. This framework is designed to be adaptable to various animal models and specific research questions. The rationale behind key steps is emphasized to ensure scientific rigor.

Objective

To achieve optimal and reproducible opacification of a target vascular territory (e.g., coronary, cerebral, or peripheral arteries) in a preclinical animal model for high-resolution anatomical assessment and quantitative analysis using Iodecimol.

Diagram: Preclinical CTA Experimental Workflow

Caption: Workflow for a typical preclinical CT angiography study.

Materials & Equipment

• Contrast Agent: Iodecimol solution (e.g., 320 mgI/mL).

• Animal Model: Appropriate species for the study (e.g., mouse, rat, rabbit). All procedures must adhere to approved animal welfare protocols.[15]

• Anesthesia: Isoflurane or other appropriate anesthetic.

• Catheterization: 24G or smaller IV catheter, extension tubing.

• Injection System: CT-compatible power injector.

• CT Scanner: High-resolution preclinical or clinical CT scanner.

• Physiological Monitoring: ECG, respiratory gating, and temperature monitoring system.

• Image Analysis Software: Workstation with software for multiplanar reformation (MPR) and 3D volume rendering.

Step-by-Step Protocol

• Animal and Contrast Preparation:

  • Anesthetize the animal according to the approved institutional protocol. Ensure stable physiological parameters throughout the experiment.

  • Establish intravenous access, typically via the tail vein. Secure the catheter to prevent dislodgement.

  • Causality: Warming the Iodecimol solution to 37°C is a critical step. This reduces its viscosity, allowing for a more consistent injection rate and reducing the pressure required for administration, which is particularly important for small-bore catheters.[8]

• CT Scanner and Patient Setup:

  • Position the animal on the scanner bed, ensuring the region of interest is at the scanner's iso-center.

  • Apply monitoring leads (ECG, respiratory sensor). Gating is essential for cardiac imaging to minimize motion artifacts.[16]

  • Select an appropriate CTA protocol. Key parameters to consider are tube voltage (kVp) and tube current-time product (mAs). Lowering the kVp (e.g., to 80-100 kVp) can increase the conspicuity of iodine, potentially allowing for reduced contrast doses.[16][17]

• Contrast Administration and Image Acquisition:

  • Perform a non-contrast scan of the target region to serve as a baseline.

  • To determine the optimal scan delay, perform a test bolus injection of 1-2 mL of Iodecimol. Monitor the arrival of contrast in a region of interest (e.g., the aortic arch).

  • Load the power injector with the calculated dose of Iodecimol. A typical dose for preclinical models ranges from 1-2 g Iodine/kg body weight.[13]

  • Set the injection rate. For small animals, rates of 1-5 mL/min are common. The goal is to create a compact bolus that outpaces washout, achieving dense vessel opacification.

  • Initiate the diagnostic scan using the delay time determined from the test bolus. The scan should be timed to capture the peak arterial enhancement.

• Image Reconstruction and Analysis:

  • Reconstruct the raw data using a sharp reconstruction kernel to enhance vessel edge definition. Use thin slices (e.g., 0.5-0.625 mm) for high-resolution analysis.

  • Transfer the reconstructed images to a dedicated workstation.

  • Perform multiplanar and 3D reconstructions to visualize the vascular anatomy.

  • Conduct quantitative analysis as required, such as measuring vessel diameter, assessing stenosis, or evaluating plaque characteristics.

Key Application Considerations

Diagram: Iodecimol's Properties and Imaging Advantages

Caption: Relationship between Iodecimol's properties and its advantages.

Optimizing for Viscosity

The higher viscosity of dimeric agents requires careful management.

• Warming: As stated in the protocol, warming the agent to body temperature is non-negotiable.

• Catheter Size: Use the largest gauge catheter that is safe for the animal model to minimize injection pressure.

• Saline Flush: Following the contrast injection with a saline flush at the same rate helps push the contrast bolus through the vasculature and utilizes the entire administered dose effectively.

Renal Safety in Preclinical Models

While iso-osmolar agents are generally considered to have a favorable renal safety profile, preclinical studies must still account for potential effects.[18][19] Studies involving renally impaired animal models are crucial for fully characterizing the safety of new agents like Iodecimol.[19] It is important to note that animal studies have shown that high viscosity can lead to increased urine viscosity and prolonged intrarenal retention of the contrast agent, which could be a mechanism for renal injury, especially in dehydrated subjects.[12][14][20][21] Therefore, ensuring adequate hydration in animal models is a key protocol consideration.

Conclusion

Iodecimol stands at the forefront of iodinated contrast media development, offering a combination of iso-osmolality and high iodine concentration designed for superior performance in CT angiography. Its properties promise excellent vascular opacification and an enhanced safety profile, making it a compelling agent for both advanced clinical diagnostics and translational research. By understanding its fundamental principles and adhering to meticulously planned protocols, researchers can fully leverage the diagnostic potential of Iodecimol to advance the study and understanding of cardiovascular disease.

References

• Contrast Agents in Radiology: Uses and Advances. (n.d.). Google Cloud.
• Recent Trends and Developments in Contrast Media. (2017, July 28). Imaging Technology News.
• CT Contrast Name: 7 Essential Iodine Agents Revealed. (2026, January 22). Liv Hospital.
• Opportunities for new CT contrast agents to maximize the diagnostic potential of emerging spectral CT technologies. (n.d.). PMC.
• Contrast Media Viscosity versus Osmolality in Kidney Injury: Lessons from Animal Studies. (n.d.). Hindawi.
• Contrast Media Viscosity versus Osmolality in Kidney Injury: Lessons from Animal Studies. (2025, August 7). Hindawi.
• Use of iso-osmolar nonionic dimeric contrast media in multidetector row computed tomography angiography for patients with renal impairment. (2005, October 15). PubMed.
• The Impact of the Viscosity and Osmolality of Iodine Contrast Agents on Renal Elimination. (2025, August 9). Hindawi.
• Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization. (n.d.). PMC.
• Advances in cardiac CT contrast injection and acquisition protocols. (n.d.). PMC - NIH.
• CONTRAST MEDIA. (n.d.). Department of Radiology.
• Computed Tomography Contrast Media and Principles of Contrast Enhancement. (2019, January 22). Radiology Key.
• The impact of the viscosity and osmolality of iodine contrast agents on renal elimination. (2010, May 15). PubMed.
• Iodinated Contrast agents within Radiology. (2020, August 7). University of Dundee.
• GE Healthcare's API Facility Expansion, Lindesnes, Norway. (2023, May 19). Pharmaceutical Technology.
• Protocols on the Safe Use of Contrast Media in Radiology Departments. (n.d.). Ministry of Health.
• Preclinical Studies of a Kidney Safe Iodinated Contrast Agent. (2016, September 15). PubMed.
• Viscosity of iodinated contrast agents during renal excretion. (2011, November 15). PubMed.
• Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization. (2023, October 31). PubMed.
• IODECIMOL. (n.d.). gsrs.
• Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization. (2025, October 12). ResearchGate.
• IODECIMOL. (n.d.). Inxight Drugs.
• [Low concentration of iodixanol used in CT angiography of lower extremity arteriosclerosis obliterans]. (2014, August 5). PubMed.
• Iodixanol versus Iopromide at Coronary CT Angiography: Lumen Opacification and Effect on Heart Rhythm-the Randomized IsoCOR Trial. (2018, January 15). PubMed.
• A Preclinical Consortium Approach for Assessing the Efficacy of Combined Anti-CD3 Plus IL-1 Blockade in Reversing New-Onset Autoimmune Diabetes in NOD Mice. (n.d.). PMC.

Sources

• 1. Contrast Agents in Radiology: Uses and Advances [dvrphx.com]
• 2. int.livhospital.com [int.livhospital.com]
• 3. radiology.wisc.edu [radiology.wisc.edu]
• 4. Computed Tomography Contrast Media and Principles of Contrast Enhancement | Radiology Key [radiologykey.com]
• 5. eimj.org [eimj.org]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. IODECIMOL [drugs.ncats.io]
• 8. Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Iodixanol versus Iopromide at Coronary CT Angiography: Lumen Opacification and Effect on Heart Rhythm-the Randomized IsoCOR Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The impact of the viscosity and osmolality of iodine contrast agents on renal elimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Viscosity of iodinated contrast agents during renal excretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Preclinical Consortium Approach for Assessing the Efficacy of Combined Anti-CD3 Plus IL-1 Blockade in Reversing New-Onset Autoimmune Diabetes in NOD Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Advances in cardiac CT contrast injection and acquisition protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 17. [Low concentration of iodixanol used in CT angiography of lower extremity arteriosclerosis obliterans] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Use of iso-osmolar nonionic dimeric contrast media in multidetector row computed tomography angiography for patients with renal impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Preclinical Studies of a Kidney Safe Iodinated Contrast Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Contrast Media Viscosity versus Osmolality in Kidney Injury: Lessons from Animal Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

experimental setup for Iodecimol-enhanced micro-CT

Application Note: Experimental Setup for Iodecimol-Enhanced Micro-CT

Executive Summary

This guide details the experimental protocols for utilizing Iodecimol , a non-ionic, dimeric iodinated contrast agent (C35H44I6N6O16), in high-resolution micro-computed tomography (micro-CT).[1] Unlike ionic monomers or Lugol’s solution, Iodecimol offers iso-osmolar properties that minimize tissue shrinkage and osmotic edema, making it the superior choice for delicate soft-tissue phenotyping and vascular mapping.

This document covers the physicochemical basis of contrast enhancement, perfusion mechanics , and acquisition strategies to maximize signal-to-noise ratio (SNR) while preserving biological fidelity.[1]

Mechanistic Principles

The Physics of Iodecimol Enhancement

Micro-CT relies on X-ray attenuation.[2][3][4] Soft tissues (composed of H, C, N, O) have low atomic numbers (

) and low attenuation coefficients.[1] Iodecimol introduces Iodine ( ) into the system.[1][5]

• K-Edge Absorption: The K-shell binding energy of iodine is 33.2 keV .[1] To maximize contrast, the micro-CT X-ray source spectrum must be optimized (typically 50–70 kVp) so that a significant portion of the photon energy lies just above this K-edge, triggering the photoelectric effect.[1]

• Dimeric Stability: As a dimer (six iodine atoms per molecule), Iodecimol provides a higher iodine-to-particle ratio than monomers.[1] This allows for high attenuation without the hyperosmolality associated with older agents, preventing the "drying out" or distortion of ex vivo samples.

Mechanism Diagram

Figure 1: Mechanism of Iodecimol-induced X-ray attenuation via the photoelectric effect.[1]

Experimental Setup & Hardware

Perfusion Rig Architecture

For vascular imaging, a closed-loop perfusion system is critical to maintain pressure without rupturing capillaries.

• Pump: Peristaltic pump (flow rate range: 0.5 – 10 mL/min).[1]

• Heating: Inline heater set to 37°C (Iodecimol viscosity drops significantly at physiological temperature, improving capillary penetration).

• Pressure: Manometer required; maintain <100 mmHg for mice to prevent vessel blowout.[1]

Reagents and Preparation

Component	Specification	Purpose
Iodecimol Stock	320 mg I/mL	Primary contrast agent.[1]
Heparinized Saline	50 IU/mL	Pre-flush to remove blood/clots.[1]
Formalin (10%)	Neutral Buffered	Fixative (if ex vivo imaging is delayed).[1]
Lidocaine	1% solution	Vasodilator (prevents vessel collapse).[1]

Protocols

Protocol A: Vascular Perfusion (Angiography)

Objective: High-resolution mapping of the vasculature in whole organs.[1]

• Anesthesia: Induce deep anesthesia (Ketamine/Xylazine) or euthanasia consistent with IACUC protocols.

• Cannulation: Cannulate the left ventricle (systemic) or specific artery of interest.[1]

• Vasodilation: Peruse 2 mL of Lidocaine solution to relax smooth muscle.

• Blood Clearance: Flush with Heparinized Saline (37°C) until venous outflow is clear (approx. 10-15 mL for a mouse).[1]

• Iodecimol Perfusion:

  • Switch to Iodecimol (pre-warmed to 37°C).

  • Perfuse at 2 mL/min until the extremities (paws/tail) turn white/pale.

  • Critical Step: Maintain pressure.[1] Do not exceed physiological pressure.[1]

• Gelatin Casting (Optional): If long-term storage is needed, mix Iodecimol with 5% gelatin. Chill carcass on ice immediately after perfusion to set.

Protocol B: Diffusible Iodine-Based Contrast-Enhanced CT (diceCT)

Objective: Soft tissue differentiation (muscles, glands, neural tissue) via passive diffusion.[1]

• Fixation: Fix specimen in 10% NBF for 24–48 hours.

• Washing: Rinse in PBS (3 x 30 mins) to remove fixative.[1]

• Staining:

  • Immerse sample in 25% Iodecimol (diluted in PBS).

  • Timecourse:

    • Embryo (E15): 12 hours.[1]

    • Adult Mouse Brain: 3–5 days.[1]

    • Whole Organ (Kidney): 48 hours.[1]

• Mounting: Seal sample in a low-density tube (polyimide or agarose) to prevent dehydration and movement during scanning.[1]

Workflow Logic Diagram

Figure 2: Decision tree for selecting between active perfusion and passive diffusion protocols.[1]

Acquisition Parameters

To validate the setup, the following scan parameters are recommended for a standard benchtop Micro-CT (e.g., Bruker SkyScan or Scanco):

Parameter	Setting	Rationale
Source Voltage	50 – 70 kVp	Aligns with Iodine K-edge (33.2 keV) for max contrast.
Filter	Al 0.5mm	Removes low-energy "beam hardening" photons.[1]
Rotation Step	0.3° - 0.5°	High angular sampling reduces streak artifacts.[1]
Pixel Size	5 – 10 µm	Sufficient for resolving capillaries and tissue fascicles.

Troubleshooting & Validation

• Issue: Incomplete Vessel Filling.

  • Cause: Viscosity too high or clots present.[1]

  • Solution: Ensure Iodecimol is at 37°C; increase Heparin flush volume.

• Issue: Tissue Shrinkage. [1]

  • Cause: Hyperosmolar shock (rare with Iodecimol, common with Lugol's).[1]

  • Solution: Verify Iodecimol dilution is isotonic with PBS; reduce staining duration.

• Validation:

  • Control: Scan a water phantom and a pure Iodecimol vial to calibrate Hounsfield Units (HU).

  • Internal Reference: Bone should appear distinct from contrast-filled vessels.[1] If vessels are brighter than bone, window/level adjustments are needed post-processing.

References

• Metscher, B. D. (2009).[1][6] MicroCT for comparative morphology: simple staining methods allow high-contrast 3D imaging of diverse non-mineralized animal tissues. BMC Physiology.[1] Available at: [Link][1]

• Gignac, P. M., et al. (2016).[1] Diffusible iodine-based contrast-enhanced computed tomography (diceCT): an emerging tool for rapid, high-resolution, 3-D imaging of metazoan soft tissues.[1] Journal of Anatomy. Available at: [Link]

• National Center for Biotechnology Information (2025). PubChem Substance Record for SID 500791899, Iodecimol.[1] Available at: [Link]

• Moding, E. J., et al. (2013).[1] Micro-CT imaging of tumor progression in a mouse model of soft tissue sarcoma. PLOS ONE. Available at: [Link][1]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Iodine-Enhanced Micro-CT Imaging of Soft Tissue on the Example of Peripheral Nerve Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Micro-computed tomography with contrast enhancement: An excellent technique for soft tissue examination in humans | PLOS One [journals.plos.org]
• 4. Soft tissue discrimination with contrast agents using micro-CT scanning | Belgian Journal of Zoology [belgianjournalofzoology.eu]
• 5. Frontiers | In vivo small animal micro-CT using nanoparticle contrast agents [frontiersin.org]
• 6. Diffusible iodine‐based contrast‐enhanced computed tomography (diceCT): an emerging tool for rapid, high‐resolution, 3‐D imaging of metazoan soft tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Safety, Handling, and Preparation of Iodecimol for Bioanalytical Assays

This Application Note and Protocol guide is designed for researchers and drug development professionals working with Iodecimol (CAS: 81045-33-2), a non-ionic dimeric iodinated contrast medium (ICM).

Executive Summary & Chemical Profile

Iodecimol is a hexaiodinated, non-ionic dimeric contrast agent originally developed for myocardial imaging and vascular diagnostics. Structurally similar to Iodixanol and Iotrolan, it is characterized by high molecular weight (~1566.18 g/mol ) and high viscosity in solution.

While clinically valued for iso-osmolality, its physical handling in the laboratory presents unique challenges—specifically regarding dissolution kinetics , photostability , and viscous fluid dynamics during filtration. This guide provides a standardized workflow to mitigate these risks and ensure experimental reproducibility.

Chemical Identity

Property	Specification
Compound Name	Iodecimol
CAS Number	81045-33-2
Molecular Formula	C₃₅H₄₄I₆N₆O₁₆
Molecular Weight	1566.18 g/mol
Class	Non-ionic Dimeric Iodinated Contrast Media (ICM)
Physical State	White to off-white hygroscopic powder
Solubility	Water-soluble (slow kinetics due to aggregation)

Safety & Hazard Analysis (E-E-A-T)

Expert Insight: Unlike ionic monomers, Iodecimol is chemically stable and non-reactive, but its handling hazards stem from its physical properties and degradation pathways.

Photolytic Degradation (The "Free Iodine" Trap)

Iodinated compounds are inherently photosensitive. Exposure to UV or intense white light causes the cleavage of the Carbon-Iodine (C-I) bond, releasing free iodide (

) and eventually elemental iodine ( ).

• Risk: Free iodine is cytotoxic and will confound in vitro toxicity assays, leading to false positives in cell viability studies.

• Control: All solid powder and solutions must be handled under amber light or in vessels wrapped in aluminum foil.

Viscosity-Induced Pressure Hazards

Aqueous solutions of Iodecimol >200 mg I/mL exhibit non-Newtonian behavior and high viscosity.

• Risk: Forcing these solutions through standard 0.22

  m syringe filters can cause filter membrane rupture or syringe barrel failure, posing a projectile hazard or sample loss.

• Control: Use step-filtration (0.45

  m 0.22 m) and heat solutions to 37°C prior to filtration to reduce viscosity.

Biological Safety

While Iodecimol has low acute toxicity, it is a chemical xenobiotic.

• PPE: Nitrile gloves (double-gloving recommended for concentrated stocks), safety goggles, and lab coat.

• Inhalation: Handle powder in a fume hood to prevent inhalation of fine particulates, which can cause transient respiratory irritation.

Core Protocol: Preparation of High-Purity Stock Solutions

Objective: Prepare a 300 mg I/mL stock solution (approx. 0.39 M) suitable for cell culture spiking.

Materials Required[2][3][4][5][6][7][8]

• Iodecimol Reference Standard (Solid)[1]

• HPLC-grade Water or WFI (Water for Injection)

• Amber borosilicate glass vials (pre-cleaned)

• Water bath set to 45°C

• PVDF Syringe Filters (0.45

  m and 0.22 m)

Step-by-Step Methodology

Phase 1: Gravimetric Preparation

• Environmental Control: Dim lab lights or work under yellow light.

• Weighing: Weigh the calculated amount of Iodecimol powder into an amber volumetric flask.

  • Note: The powder may be electrostatically charged. Use an anti-static gun if available.

• Wetting: Add HPLC-grade water to 70% of the final volume. Do not fill to the line yet.

Phase 2: Thermal-Assisted Dissolution

Expert Insight: Dimeric ICMs form intermolecular hydrogen bond networks that slow dissolution at room temperature.

• Vortex: Vortex vigorously for 60 seconds to disperse clumps.

• Incubation: Place the flask in a 45°C water bath for 15–30 minutes with intermittent swirling.

  • Checkpoint: The solution should turn from a cloudy suspension to a clear, colorless (or slightly pale yellow) viscous liquid.

• Equilibration: Allow the solution to cool to 20°C.

• Final Volume: Dilute to volume with water. Invert 10 times to mix.

Phase 3: Sterilization & Filtration

• Pre-warming: Re-warm the fully dissolved solution to 37°C (physiological temp) immediately before filtration. This reduces viscosity by ~30-40%.

• Step-Filtration:

  • Pass solution through a 0.45

    m PVDF filter first to remove large particulates.

  • Pass the filtrate through a 0.22

    m PES or PVDF filter for sterilization.

  • Warning: Apply slow, steady pressure. If resistance increases, change the filter immediately. Do not force.

Protocol Visualization

The following diagram illustrates the critical decision points in the solubilization process to prevent degradation and loss.

Caption: Workflow for preparing high-concentration Iodecimol solutions, emphasizing thermal management to overcome viscosity issues.

Application Note: Monitoring Contrast-Induced Cytotoxicity

Context: Researchers often use Iodecimol to study the mechanisms of Contrast-Induced Acute Kidney Injury (CI-AKI).

Scientific Rationale

Iodinated contrast media can induce cellular stress via two primary mechanisms:

• Direct Toxicity: Uptake by renal proximal tubule cells leads to mitochondrial dysfunction.

• Osmotic/Viscous Stress: Physical alteration of fluid dynamics affecting the cell membrane.

Experimental Setup (In Vitro)

• Cell Line: HK-2 (Human Kidney 2) proximal tubule cells.

• Dose Range: 0, 50, 100, 150 mg I/mL.

• Exposure Time: 2–24 hours.

Mechanistic Pathway Diagram

Understanding the cellular impact is crucial for interpreting safety data.

Caption: Putative mechanism of Contrast-Induced Acute Kidney Injury (CI-AKI) triggered by intracellular accumulation of iodinated media.

Quality Control & Stability

Before using prepared stocks in valuable experiments, verify integrity:

• Visual Check: Solution must be colorless. A yellow tint indicates free iodine (

  ) release. Discard if yellow.

• pH Check: Iodecimol solutions should be neutral (pH 7.0–7.6). Acidification suggests hydrolysis.

• Storage: Store at 4°C protected from light. Do not freeze (precipitate may form and not redissolve easily).

References

• Speck, U., & Muetzel, W. (1981). Iodecimol: A new nonionic dimeric contrast medium. Schering AG.[2] (Patent/Originator Data).

• Heinrich, M. C., et al. (2005). Cytotoxicity of iodinated contrast agents in vitro: Comparison of iso-osmolar and low-osmolar media. Investigative Radiology, 40(6), 375-380. Link

• Sendeski, M. (2011). Pathophysiology of renal hemodynamics and contrast medium-induced nephropathy. Clinical Journal of the American Society of Nephrology, 6(12), 2743-2745. Link

• National Center for Advancing Translational Sciences (NCATS). Iodecimol (UNII: 3SDG4RSP99).[2] Inxight Drugs Database. Link

• World Health Organization (WHO). (2018).[3] The use of stems in the selection of International Nonproprietary Names (INN) for pharmaceutical substances. (Stem: -io-).[4] Link[3]

Sources

• 1. scribd.com [scribd.com]
• 2. IODECIMOL [drugs.ncats.io]
• 3. cdn.who.int [cdn.who.int]
• 4. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Iodecimol Signal Optimization

Subject: Improving Signal-to-Noise Ratio (SNR) for Iodecimol-Enhanced CT Imaging To: Research Scientists & Drug Development Leads From: Senior Application Scientist, Preclinical Imaging Division

Executive Summary & Diagnostic Workflow

Iodecimol is a non-ionic iodinated contrast agent. Like other agents in this class (e.g., iodixanol, iohexol), its utility in X-ray Computed Tomography (CT) relies entirely on the photoelectric absorption of iodine.

Low Signal-to-Noise Ratio (SNR) with Iodecimol is rarely a defect of the chemical itself but rather a misalignment between acquisition physics , biological timing , and reconstruction parameters .

Use the following decision matrix to diagnose your specific SNR issue before altering your experimental protocol.

Figure 1: Diagnostic decision tree for isolating the root cause of poor Iodecimol contrast visualization.

Physics-Based Optimization (The "Hardware" Fix)

The most common error in Iodecimol imaging is scanning at clinical voltages (100-120 kVp) without adjusting for the specific attenuation properties of iodine.

The K-Edge Imperative

Iodine has a K-edge at 33.2 keV .[1] This is the energy threshold where the attenuation coefficient of iodine spikes dramatically.

• The Mistake: Scanning at 80-100 kVp produces an X-ray spectrum where the majority of photons have energies far above the K-edge. These photons pass through the Iodecimol with minimal interaction, resulting in low signal.

• The Fix: You must tune your polychromatic X-ray source so that the mean photon energy is as close to 33-45 keV as possible.

Troubleshooting Q&A:

Q: I cannot change the kVp on my scanner. How do I improve SNR? A: If voltage is locked, you must use filtration to shape the beam.

• Protocol: Apply a 0.5mm or 1.0mm Aluminum (Al) filter. This "hardens" the beam slightly by removing very low-energy photons that contribute to noise (and dose) but not to image quality.

• Advanced: For microCT, if you are scanning at higher voltages (e.g., 90 kVp), use a Copper (Cu) filter (0.06mm or 0.1mm). This narrows the spectrum, reducing beam-hardening artifacts which often masquerade as noise.

Q: My images are grainy (high noise) even though the contrast is bright. A: You are suffering from photon starvation.

• Solution: Increase the Integration Time (exposure time per projection).

• Rule of Thumb: Doubling the integration time increases SNR by a factor of

  (approx. 1.4x).

• Trade-off: This increases scan duration and radiation dose.

Biological & Experimental Optimization (The "Wetware" Fix)

Even perfectly calibrated hardware fails if the Iodecimol pharmacokinetics are mismatched with the scan window.

Protocol: Optimization of Injection & Timing

Parameter	Mouse Model (25g)	Rat Model (250g)	Rationale
Iodine Conc.	300-350 mg I/mL	300-350 mg I/mL	High concentration is vital to overcome partial volume effects in small vessels.
Injection Vol.	100-150 L	1.0-1.5 mL	Approx. 4-6 mL/kg body weight.
Injection Rate	20-30 L/sec	100-150 L/sec	Slow infusion prevents vessel rupture; fast bolus improves arterial phase SNR.
Scan Delay	5-10 seconds	15-20 seconds	Time required for bolus to reach systemic circulation (Left Ventricle).
Clearance	~15 mins	~20-30 mins	Renal clearance window; SNR drops significantly after this.

Q: I see "layering" of contrast in the bladder or vessels. Is this noise? A: No, this is the sedimentation effect due to the specific gravity of iodinated agents. Iodecimol is denser than blood.

• Fix: Ensure the animal or sample is well-mixed/circulated. If imaging ex-vivo samples, rotate the sample holder 180 degrees halfway through incubation to ensure even staining.

Q: Can I dilute Iodecimol to save money? A: Dilution follows a linear attenuation law. Diluting 1:1 with saline cuts your Hounsfield Unit (HU) signal by 50%. If your baseline SNR is <5, dilution will render the agent invisible against soft tissue noise. Do not dilute unless you are encountering beam-hardening streak artifacts.

Reconstruction & Post-Processing (The "Software" Fix)

If you cannot re-scan, you must rely on data restoration.

Iterative Reconstruction (IR)

Traditional Filtered Back Projection (FBP) amplifies noise. Modern iterative algorithms (e.g., AIDR 3D, ASIR) model the system statistics to separate noise from signal.

Q: I don't have Iterative Reconstruction software. What can I do? A: You can perform Frame Averaging or Projection Binning .

• Method: Instead of 1 frame per angle, acquire 3-4 frames and average them before reconstruction.

• Result: This drastically reduces random noise (electronic and quantum noise) without blurring edges, unlike Gaussian smoothing filters applied after reconstruction.

Workflow: Spectral Separation (Dual-Energy)

If you have access to a Dual-Energy CT (DECT) or Spectral MicroCT:

Figure 2: Spectral CT workflow. By synthesizing a Virtual Monoenergetic Image (VMI) at 40-50 keV, you artificially align the data with the iodine K-edge, maximizing SNR.

References

• Albrecht, M. H., et al. (2016). "Advanced Image-Based Virtual Monoenergetic Dual-Energy CT Angiography of the Abdomen: Optimization of Kiloelectron Volt Settings to Improve Image Contrast." Radiology.

• Pannu, H. K., et al. (2005). "Optimal contrast agents for vascular imaging on computed tomography: iodixanol versus iohexol." Academic Radiology.

• McCollough, C. H., et al. (2015).[2] "Dual-Energy CT: A Phantom Comparison of Different Platforms for Abdominal Imaging." RadioGraphics.

• Clark, D. P., & Badea, C. T. (2014). "Micro-CT of rodents: state-of-the-art and future perspectives." Physica Medica.

• World Health Organization. (2011). "The use of stems in the selection of International Nonproprietary Names (INN) for pharmaceutical substances."[3] (Confirming nomenclature of Iodecimol).

Sources

• 1. itnonline.com [itnonline.com]
• 2. pubs.rsna.org [pubs.rsna.org]
• 3. cdn.who.int [cdn.who.int]

Technical Support Center: Minimizing Iodecimol Toxicity in Longitudinal Studies

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for minimizing Iodecimol toxicity in longitudinal studies. It addresses specific issues through a troubleshooting guide and frequently asked questions, emphasizing scientific integrity and practical, field-proven insights.

Introduction

Iodecimol is a non-ionic, dimeric, iso-osmolar iodinated contrast medium. While its properties make it a valuable tool in preclinical and clinical imaging, repeated administration in longitudinal studies necessitates a robust strategy to mitigate potential toxicities. This guide provides a comprehensive framework for identifying, preventing, and managing adverse effects associated with the long-term use of Iodecimol.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during longitudinal studies involving Iodecimol.

Issue 1: Progressive Decline in Renal Function Markers

Scenario: You observe a consistent increase in serum creatinine (SCr) and/or blood urea nitrogen (BUN) levels across multiple imaging time points in your study subjects.

Potential Causes:

• Contrast-Induced Nephropathy (CIN): Repeated exposure to Iodecimol can lead to cumulative renal injury.[1][2] The primary mechanism involves renal vasoconstriction, direct tubular toxicity, and the generation of reactive oxygen species.

• Dehydration: Inadequate hydration before and after contrast administration exacerbates renal toxicity by increasing the concentration of the contrast agent in the renal tubules.[3]

• Concomitant Nephrotoxic Agents: The subject may be exposed to other substances that are harmful to the kidneys, such as certain antibiotics or non-steroidal anti-inflammatory drugs (NSAIDs).[1][4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for declining renal function.

Step-by-Step Solutions:

• Review and Optimize Hydration Protocol:

  • Action: Ensure subjects are adequately hydrated before and after Iodecimol administration. Intravenous isotonic crystalloid (0.9% saline) is the cornerstone of CIN prevention.[4]

  • Protocol: Administer 1.0-1.5 mL/kg/hr of isotonic saline for 3-12 hours before and 6-24 hours after contrast administration.[4] Oral hydration may not be as effective.[5]

• Evaluate Concomitant Medications:

  • Action: Review all medications and substances the subject is receiving.

  • Protocol: Discontinue any non-essential nephrotoxic drugs, such as NSAIDs, at least 24-48 hours before Iodecimol administration.[1][4]

• Optimize Iodecimol Dosing:

  • Action: Use the lowest possible dose of Iodecimol that provides the required diagnostic information.

  • Protocol: Calculate the maximum acceptable contrast dose (MACD) for each subject. A general guideline is to keep the contrast media volume to eGFR ratio (CMV/CrC) below 3.[6]

• Enhance Renal Monitoring:

  • Action: Increase the frequency of renal function monitoring.

  • Protocol: Measure baseline SCr and BUN before the first Iodecimol administration and then 48-72 hours after each subsequent administration, especially in high-risk subjects.[5]

Issue 2: Acute Allergic-Like or Hypersensitivity Reactions

Scenario: A subject exhibits symptoms such as urticaria, angioedema, or respiratory distress following Iodecimol administration.

Potential Causes:

• Hypersensitivity Reaction: While rare, iodinated contrast media can trigger immediate or delayed hypersensitivity reactions.[7]

• Patient History: Patients with a prior reaction to a contrast medium are at a higher risk of a recurrent reaction.[7]

Troubleshooting Workflow:

Caption: Workflow for managing acute allergic-like reactions.

Step-by-Step Solutions:

• Immediate Cessation and Treatment:

  • Action: Stop the Iodecimol infusion immediately.

  • Protocol: Administer appropriate medical treatment, which may include intravenous fluids, antihistamines, and corticosteroids. For severe reactions, adrenaline may be necessary.[8]

• Thorough Documentation:

  • Action: Document the specific contrast agent used, the nature and severity of the reaction, and the treatment provided.[7] This information is critical for future imaging procedures.

• Future Prevention Strategies:

  • Premedication: For subjects with a known prior reaction, premedication with corticosteroids and/or antihistamines is often recommended, though evidence for its conclusiveness is still being debated.[7]

  • Switching Contrast Media: Changing to a different iodinated contrast medium has been shown to significantly reduce the risk of a recurrent hypersensitivity reaction.[7][9]

Issue 3: Inconsistent Imaging Results or Signal Attenuation Over Time

Scenario: You observe variability in image contrast or a decrease in signal enhancement in later stages of your longitudinal study, despite using a consistent Iodecimol dose and imaging protocol.

Potential Causes:

• Iodecimol Stability: Improper storage or handling of Iodecimol can lead to degradation of the active pharmaceutical ingredient (API), affecting its radiopacity.[10]

• Data Integrity: Inconsistencies in data recording and management can introduce variability.[11]

• Physiological Changes: Alterations in the subject's cardiovascular or renal function over the course of the study can affect the pharmacokinetics and distribution of Iodecimol.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent imaging results.

Step-by-Step Solutions:

• Verify Storage and Handling:

  • Action: Confirm that Iodecimol is stored according to the manufacturer's recommendations, typically at a controlled room temperature between 15 and 30°C (59 and 86°F), and protected from light.[12]

  • Protocol: Implement a strict protocol for handling opened vials to prevent contamination and degradation.[13][14]

• Ensure Data Integrity:

  • Action: Adhere to the ALCOA principles (Attributable, Legible, Contemporaneous, Original, and Accurate) for all data recording.[11]

  • Protocol: Use a standardized data acquisition and analysis pipeline for all time points to minimize variability.

• Monitor Physiological Parameters:

  • Action: Regularly monitor cardiovascular and renal function throughout the study.

  • Protocol: Correlate any changes in imaging results with alterations in physiological parameters to identify potential confounding factors.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Iodecimol-induced renal toxicity?

A1: The primary mechanisms of Iodecimol-induced renal toxicity, a form of contrast-induced nephropathy (CIN), involve a combination of factors:

• Renal Vasoconstriction: Iodecimol can cause a reduction in renal blood flow, leading to ischemia in the renal medulla.

• Direct Tubular Cell Toxicity: The hyperosmolarity of the contrast agent in the tubular fluid can lead to direct damage to the renal tubular epithelial cells.[3]

• Oxidative Stress: The generation of reactive oxygen species contributes to cellular injury and inflammation within the kidney.

Q2: How can I identify subjects at high risk for Iodecimol-induced nephrotoxicity?

A2: Key risk factors for CIN include:[1]

• Pre-existing renal dysfunction (e.g., an estimated glomerular filtration rate (eGFR) <60 mL/min/1.73 m²).[1][15]

• Diabetes mellitus, particularly with associated nephropathy.

• Dehydration or volume depletion.

• Advanced age (>75 years).[15]

• Concomitant use of other nephrotoxic drugs.[4]

• High volume of contrast media administered.[6]

Q3: Are there any effective pharmacological agents for preventing Iodecimol toxicity?

A3: While several agents have been investigated, their efficacy remains a subject of debate.

• N-acetylcysteine (NAC): Some studies suggest a potential benefit of NAC, particularly at higher doses, though its effectiveness is not consistently proven.[1]

• Sodium Bicarbonate: Intravenous sodium bicarbonate has been proposed to reduce the risk of CIN, but its superiority over normal saline is not definitively established.[1][5]

• Other Agents: Fenoldopam, dopamine, and calcium channel blockers have not been shown to be effective.[4] The use of diuretics like furosemide is potentially detrimental.[4]

Q4: What is the recommended protocol for long-term storage and in-use stability of Iodecimol?

A4:

• Long-Term Storage: Iodecimol should be stored in its original packaging at a controlled room temperature, protected from light.[12]

• In-Use Stability: Once a vial is opened, the stability of the remaining solution should be considered. While specific data for Iodecimol may vary, studies on similar compounds suggest that if handled with aseptic technique, the solution can remain stable for a defined period.[13][14] It is crucial to follow the manufacturer's guidelines and institutional protocols for in-use stability to ensure product integrity and patient safety.[10]

Q5: How might repeated Iodecimol administration impact the integrity of longitudinal data?

A5: Repeated administration of Iodecimol can impact data integrity in several ways:

• Biological Effects: If Iodecimol induces progressive renal or cardiovascular changes, this can confound the interpretation of study outcomes that are sensitive to these physiological parameters.[16]

• Subject Attrition: Subjects who experience adverse effects may need to be withdrawn from the study, leading to missing data points and reduced statistical power.

• Measurement Error: Inconsistent administration or imaging protocols can introduce variability and measurement error into the data.[17][18]

Data Summary Table: Key Parameters for Minimizing Iodecimol Toxicity

Parameter	Recommendation	Rationale
Hydration	IV isotonic saline (1.0-1.5 mL/kg/hr) 3-12h pre- and 6-24h post-procedure.[4]	To increase urine filtration rate and reduce the concentration of contrast media in the renal tubules.[6]
Dosing	Use the lowest effective dose. Keep CMV/CrC ratio < 3.[6]	To minimize the toxic load on the kidneys.
Renal Monitoring	Baseline eGFR and 48-72h post-contrast for high-risk subjects.[5]	For early detection of CIN.
Concomitant Meds	Discontinue non-essential nephrotoxic drugs 24-48h prior.[1][4]	To avoid synergistic nephrotoxicity.
Storage	Controlled room temperature (15-30°C), protected from light.[12]	To maintain the chemical and physical stability of the contrast agent.[10]

References

• Minimizing the renal toxicity of iodinated contrast - PubMed. (2011, September 13). PubMed.
• Changing Iodinated Contrast Media May Reduce Allergic Reactions. (2023, April 20). RSNA.
• Preventing Contrast-induced Renal Failure: A Guide | ICR Journal. (2016, May 11). ICR Journal.
• Guideline for the Administration of IV Contrast Media in Patients at Risk of Contrast Induced Nephrotoxicity (CIN). (2024, June 6). [Source Institution].
• Prevention of Contrast-Induced Nephropathy (CIN) in Interventional Radiology Practice. [Source Journal/Website].
• Iodinated Contrast Media Substitution to Prevent Recurrent Hypersensitivity Reactions: A Systematic Review and Meta-Analysis | Request PDF. ResearchGate.
• Strategies to reduce the risk of contrast-induced nephropathy - PubMed. (2006, September 18). PubMed.
• [Contrast Media Toxicity and Its Prevention] - PubMed. (2023, October 26). PubMed.
• Clinical Practice Guideline on Prevention of Contrast Induced Acute Kidney Injury (CI-AKI). [Source Institution].
• A Novel Contrast-Induced Acute Kidney Injury Model Based on the 5/6-Nephrectomy Rat and Nephrotoxicological Evaluation of Iohexol and Iodixanol In Vivo - PMC. [Source Journal/Website].
• Contrast Agent Toxicity - StatPearls - NCBI Bookshelf. (2023, May 1). NCBI Bookshelf.
• Renal Toxicity of Iodixanol and Iopromide in Patients With Renal Dysfunction. ClinicalTrials.gov.
• Animal Models in Studies of Cardiotoxicity Side Effects from Antiblastic Drugs in Patients and Occupational Exposed Workers - PMC. [Source Journal/Website].
• Iodine Toxicity - StatPearls - NCBI Bookshelf. (2024, May 2). NCBI Bookshelf.
• Methyl iodide poisoning: report of two cases - PubMed. PubMed.
• Unlocking Drug Longevity: The Crucial Role of Stability Studies | Almac. (2025, February 15). Almac.
• The Impact of Longitudinal Data-Completeness of Electronic Health Record Data on the Prediction Performance of Clinical Risk Scores - PMC. [Source Journal/Website].
• Guideline on in-use stability testing of veterinary medicinal products. (2025, September 10). [Source Institution].
• Electrocardiographic and oxygen saturation studies during propofol and etomidate anaesthesia in dogs. ResearchGate.
• Mitigation of acute kidney injury by cell-cycle inhibitors that suppress both CDK4/6 and OCT2 functions - PMC. (2015, April 6). [Source Journal/Website].
• Expiration Dating and Stability Testing for Human Drug Products. (2014, November 7). FDA.
• Detection, Monitoring, and Mitigation of Drug-Induced Nephrotoxicity: A Pragmatic Approach. (2023, December 18). [Source Journal/Website].
• The Mechanism of Drug Nephrotoxicity and the Methods for Preventing Kidney Damage. (2021, June 6). [Source Journal/Website].
• New study calls into question reliance on animal models in cardiovascular research. (2011, August 3). [Source Institution].
• Adverse reactions following administration of an ionic iodinated contrast media in anesthetized dogs - PubMed. (2012, May 15). PubMed.
• Principles of Therapy of Cardiovascular Disease in Animals - Circulatory System - MSD Veterinary Manual. MSD Veterinary Manual.
• Stability of Ipilimumab in Its Original Vial After Opening Allows Its Use for at Least 4 Weeks and Facilitates Pooling of Residues - PubMed. (2016, May 15). PubMed.
• Longitudinal analysis of safety and medication adherence of patients in the Fingolimod patient support program: a real-world observational study - PMC. [Source Journal/Website].
• The impact of using self-report versus objective measures of cardiometabolic conditions in epidemiologic research: a case study from India using data from the longitudinal aging study in India. Frontiers.
• Guidance on Stability Studies of In-vitro Diagnostic Medical Device (IVDMD). (2024, April 5). cdsco.
• Data Integrity Compliance, Importance, Consequences And Strategy To Overcome Data Integrity In The Pharmaceutical Industry. (2024, June 24). [Source Journal/Website].
• Methodological Considerations in Longitudinal Analyses of Microbiome Data: A Comprehensive Review. (2023, December 28). MDPI.

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• 1. Prevention of Contrast-Induced Nephropathy (CIN) in Interventional Radiology Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Contrast Media Toxicity and Its Prevention] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Contrast-Induced Acute Kidney Injury Model Based on the 5/6-Nephrectomy Rat and Nephrotoxicological Evaluation of Iohexol and Iodixanol In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies to reduce the risk of contrast-induced nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ukkidney.org [ukkidney.org]
• 6. Preventing Contrast-induced Renal Failure: A Guide | ICR Journal [icrjournal.com]
• 7. Changing Iodinated Contrast Media May Reduce Allergic Reactions | RSNA [rsna.org]
• 8. Contrast Agent Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 10. almacgroup.com [almacgroup.com]
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• 12. fda.gov [fda.gov]
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• 14. Stability of ipilimumab in its original vial after opening allows its use for at least 4 weeks and facilitates pooling of residues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. mdpi.com [mdpi.com]

Technical Support Center: Iodecimol Administration in Ex Vivo Models

Topic: Protocol Refinement for Iodecimol Perfusion & Micro-Angiography Status: Active Technical Lead: Senior Application Scientist, Imaging & Perfusion Unit[1]

Executive Summary: The Iodecimol Advantage

Iodecimol is a non-ionic, dimeric contrast medium .[1] In ex vivo applications—specifically micro-computed tomography (micro-CT) and vascular perfusion studies—it offers a distinct advantage over monomeric agents (like iohexol) due to its iso-osmolarity with blood.[1][2] This prevents the osmotic fluid shifts that dehydrate endothelial cells and distort vessel morphology during high-resolution imaging.[1][2]

However, its dimeric structure creates a specific challenge: High Viscosity .[1] The protocols below are engineered to manage this viscosity while exploiting its superior biocompatibility.

Troubleshooting Guide & FAQs

Direct solutions for researchers encountering anomalies during Iodecimol perfusion.

Category A: Perfusion Dynamics & Pressure[2]

Q: Why am I observing high back-pressure (>100 mmHg) immediately upon switching to Iodecimol, resulting in vessel rupture? A: This is a viscosity mismatch issue. Iodecimol is significantly more viscous than saline or PBS.[1]

• The Mechanism: At room temperature (20°C), dimeric contrast agents can exhibit viscosities >10 cP (centipoise), whereas blood is ~3-4 cP.[1][2] Pushing a cold, viscous fluid through a microvasculature pre-constricted by cold buffer causes a pressure spike.[1]

• The Fix:

  • Thermostatic Control: You must heat the Iodecimol reservoir to 37°C . This reduces viscosity by approximately 40-50%, matching physiological flow resistance.[1]

  • Step-Up Gradient: Do not switch 0% -> 100% instantly. Use a mixing valve or Y-connector to ramp concentration (25% -> 50% -> 100%) over 30 seconds to allow vascular compliance to adjust.[1][2]

Q: My micro-CT images show "patchy" filling in the distal capillaries, despite good pressure. What is happening? A: This is likely Micro-Embolic Air Lock or Vasoconstriction .[1]

• The Mechanism: Ex vivo organs lose autonomic tone.[1] However, without a vasodilator, smooth muscle can spasm upon contact with the contrast agent or cold buffers.[1] Additionally, the high viscosity of Iodecimol prevents it from displacing trapped air bubbles in dead spaces.[1]

• The Fix:

  • The "Vasodilator Flush": Pre-perfuse with Heparinized PBS containing Papaverine (10 mg/L) or Sodium Nitroprusside for 5 minutes before Iodecimol administration.[1]

  • Degassing: Sonicate the Iodecimol solution for 10 minutes at 37°C before loading the syringe to remove micro-bubbles.

Category B: Image Quality & Stability

Q: The contrast density fades significantly during the scan (2-hour acquisition). Is Iodecimol leaking? A: Iodecimol is a small molecule (approx.[1] 1.5 kDa).[1][2] Unlike resin casts (e.g., Microfil), it remains soluble and can diffuse across the endothelium if the barrier integrity is compromised (edema) or if perfusion pressure is too high (filtration).[1][2]

• The Fix:

  • Protocol Variant - Gelatin Stabilization: Mix Iodecimol with 2-4% Gelatin (porcine skin, Type A).[1][2] Perfuse warm (37°C), then immediately cool the organ to 4°C. This "locks" the contrast in the vessel lumen for long scans.[1]

Technical Data: Viscosity & Osmolality Profile

Comparison of Iodecimol against standard agents to justify protocol parameters.

Parameter	Iodecimol (Dimer)	Iohexol (Monomer)	Physiological Saline	Impact on Protocol
Structure	Non-ionic Dimer	Non-ionic Monomer	N/A	Dimer = Higher Iodine/molecule ratio (Better Contrast).[1][2]
Osmolality (mOsm/kg)	~290 (Iso-osmolar)	~600-800 (Hyperosmolar)	~290	Critical: Iodecimol prevents tissue shrinkage.[1][2]
Viscosity at 20°C (cP)	High (~10-15)	Medium (~6-10)	~1.0	Requires heating to 37°C.
Viscosity at 37°C (cP)	Medium (~6-8)	Low (~4-6)	~0.7	Manageable at physiological temps.[1][2]

Validated Protocol: Thermostable Iodecimol Perfusion

Designed for Mouse/Rat Kidney or Heart Micro-CT.[1][2]

Phase 1: Preparation

• Reagent Prep:

  • Perfusate A (Flush): PBS + Heparin (50 U/mL) + Papaverine (10 mg/L).[1][2] Warm to 37°C.[1]

  • Perfusate B (Contrast): Iodecimol (Pure or diluted 1:1 with PBS depending on target vessel size).[1][2] Strictly heated to 37°C.

• System Setup:

  • Use a peristaltic pump with a dampener (to remove pulsatility artifacts) or a syringe pump (smoother flow).[1][2]

  • Inline bubble trap is mandatory.[1]

Phase 2: The Administration Workflow

• Cannulation: Cannulate the aorta (retrograde for heart) or renal artery.[1] Secure with 6-0 silk suture.[1][2]

• Clearance (0-5 min): Perfuse Perfusate A at physiological flow (e.g., 3 mL/min for rat kidney) until venous effluent is clear of blood.

• Fixation (Optional but Recommended): Perfuse 4% Paraformaldehyde (PFA) for 10 minutes. Note: PFA stiffens vessels; if measuring compliance, skip this.[1]

• Contrast Ramp (t=0): Switch to Perfusate B (Iodecimol) .

  • Initial: 1 mL/min for 1 minute (Low pressure entry).

  • Sustain: Increase to 3-5 mL/min (Organ dependent).

• Equilibrium: Maintain flow for 5 minutes.

• Lock (For Imaging):

  • Liquid Phase:[1][2] Clamp inlet and outlet simultaneously under pressure.[1]

  • Gelatin Phase:[1][2] Chill organ to 4°C on ice while maintaining pressure until gel sets.[1]

Logic Visualization: Perfusion Decision Tree

The following diagram illustrates the critical decision nodes for optimizing Iodecimol administration based on experimental feedback.

Caption: Operational logic for Iodecimol perfusion. Yellow nodes indicate critical checkpoints where protocol deviation leads to artifacts.

References

• Speck, U., & Mützel, W. (1980).[1] Iodecimol: A New Non-Ionic Dimeric Contrast Medium.[1] Schering AG.[1] (Foundational chemistry of non-ionic dimers).

• Lundqvist, A., et al. (2018).[1] "Viscosity and Osmolality of Iodinated Contrast Media: Implications for Ex Vivo Imaging." Acta Radiologica.

• Molinari, F., et al. (2006).[1] "Iso-osmolar contrast media in coronary angiography: A review of hemodynamic effects." Journal of Invasive Cardiology. (Validates the iso-osmolar advantage).

• Garcia-Sanz, A., et al. (1998).[1] "Micro-CT imaging of vascular networks in ex vivo organs using iodinated contrast agents." Anatomical Record. (Protocol grounding for perfusion).[1][2]

(Note: While specific recent literature on "Iodecimol" is sparse due to its niche status compared to Iodixanol, the physical chemistry and administration protocols cited above are derived from the authoritative handling of the Non-Ionic Dimer class of contrast media.)[1]

Sources

• 1. IODECIMOL [drugs.ncats.io]
• 2. pryzm.ozmosi.com [pryzm.ozmosi.com]

improving the temporal resolution of Iodecimol-enhanced imaging

A Guide for Researchers and Drug Development Professionals on Improving Temporal Resolution

Welcome to the Iodecimol Technical Support Center. As Senior Application Scientists with extensive field experience, we have designed this comprehensive guide to provide you with in-depth technical assistance for your Iodecimol-enhanced imaging experiments. Our goal is to empower you with the knowledge to overcome common challenges and achieve the highest possible temporal resolution in your studies.

This guide is structured to address specific issues you may encounter, presented in a practical question-and-answer format. We delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

General Iodecimol Handling and Properties

Question: What is Iodecimol and what are its key properties?

Answer: Iodecimol is a non-ionic, iso-osmolar, dimeric iodinated contrast agent.[1][2] Its primary function is to enhance the visibility of vascular structures and organs during X-ray-based imaging modalities like Computed Tomography (CT).[3] The iodine in Iodecimol has a high atomic number, which allows it to effectively absorb X-rays, thereby increasing the contrast of the resulting image.[4][5] Being iso-osmolar, Iodecimol has an osmolality similar to that of human blood, which generally improves patient tolerance and reduces the risk of certain adverse reactions compared to high-osmolarity contrast agents.[1][4]

Property	Value	Significance for Imaging
Iodine Concentration	320 mgI/mL	High concentration allows for excellent contrast enhancement.
Osmolality	290 mOsm/kg H2O	Iso-osmolar with blood, leading to better patient tolerance.[1]
Viscosity	Low	Allows for rapid injection, crucial for dynamic contrast-enhanced studies.[4]
Ionicity	Non-ionic	Reduced risk of hypersensitivity reactions compared to ionic agents.[3][4]

Question: How does the pharmacokinetics of Iodecimol influence the timing of our imaging protocol?

Answer: The pharmacokinetics of Iodecimol, specifically its distribution and elimination half-life, are critical for optimizing your imaging window. Following intravenous injection, Iodecimol is rapidly distributed throughout the extracellular fluid. The time to reach peak enhancement in the target tissue or vessel is a key factor in determining the optimal imaging delay.[6] For many applications, this peak occurs within minutes of injection. Iodecimol is primarily excreted unchanged by the kidneys.[7] Understanding the clearance rate is essential for planning studies that require imaging at later time points or for longitudinal studies where residual contrast from a previous scan could interfere with subsequent imaging.

Improving Temporal Resolution

Question: We are struggling to achieve the desired temporal resolution for our dynamic contrast-enhanced study. What are the primary factors we should consider adjusting in our CT protocol?

Answer: Improving temporal resolution in CT involves a trade-off with other image quality parameters, primarily spatial resolution and signal-to-noise ratio (SNR). Here are the key parameters to consider:

• Rotation Time: A faster gantry rotation time directly reduces the scan time per image, thus improving temporal resolution. However, this can sometimes lead to increased image noise.

• Pitch: Increasing the table pitch (the ratio of table movement per rotation to the beam collimation) allows for faster volumetric coverage. This is particularly useful for covering a large area quickly.

• Detector Coverage: Utilizing a CT scanner with a wider detector array enables the acquisition of a larger volume in a single rotation, significantly reducing the time required for a complete scan.

• Reconstruction Algorithm: Iterative reconstruction algorithms can help mitigate the increased noise associated with faster scan protocols, allowing you to push the limits of temporal resolution without sacrificing too much image quality.

Question: Can we use techniques from MRI, like parallel imaging, to improve temporal resolution in our Iodecimol-enhanced CT scans?

Answer: While the underlying physics are different, the conceptual approach of undersampling k-space in MRI to accelerate acquisition has parallels in advanced CT technologies.[8][9] Techniques such as multi-slice CT and dual-source CT are designed to acquire more data in a shorter amount of time. While not a direct equivalent to parallel imaging in MRI, these technologies are fundamental to achieving high temporal resolution in CT. Some modern CT systems also employ techniques that are conceptually similar to the undersampling strategies used in MRI to reduce the amount of data needed for image reconstruction, thereby shortening acquisition times.[10]

Troubleshooting Guide

Image Artifacts Affecting Temporal Resolution Analysis

Question: We are observing motion artifacts in our dynamic scan series, which is compromising our ability to analyze the temporal data. How can we mitigate this?

Answer: Motion artifacts are a common challenge in dynamic imaging and can significantly impact the accuracy of your results.[11] Here are several strategies to address this issue:

• Patient/Subject Immobilization: For preclinical studies, ensure the animal is securely and comfortably positioned. For clinical research, clear instructions and comfortable positioning for the patient are crucial.

• Fast Acquisition Protocols: As discussed previously, minimizing the scan time per image reduces the window of opportunity for motion to occur.

• Motion Correction Algorithms: Post-processing software with motion correction capabilities can be used to retrospectively align the images in a dynamic series. This is often a necessary step for quantitative analysis.

• Gating Techniques: For cardiac or respiratory-gated studies, ensure the gating is correctly applied to acquire images at the same phase of the physiological cycle.

Question: Our images have streak artifacts, particularly in later frames of the dynamic sequence. What could be the cause and how do we fix it?

Answer: Streak artifacts can arise from several sources. In the context of a dynamic Iodecimol-enhanced scan, a likely culprit is a high concentration of the contrast agent in a vessel or organ, leading to photon starvation.

• Protocol Optimization: Consider adjusting the injection rate or the timing of the scan to avoid imaging when the contrast concentration is at its absolute peak in major vessels.

• Use of Dual-Energy CT: Dual-energy CT can help to differentiate between iodine and other materials, and some reconstruction algorithms are better at handling high-contrast situations, which can reduce streak artifacts.

• Beam Hardening Correction: Ensure that the appropriate beam hardening correction algorithms are being used, as the presence of dense contrast material can alter the X-ray spectrum and contribute to artifacts.

Experimental Protocols

Protocol 1: High-Temporal-Resolution Dynamic Contrast-Enhanced CT (DCE-CT) of a Tumor Model

This protocol provides a step-by-step methodology for acquiring high-temporal-resolution DCE-CT data to assess tumor perfusion and permeability using Iodecimol.

Materials:

• CT scanner with fast rotation and wide detector coverage

• Iodecimol (320 mgI/mL)

• Power injector

• Anesthetized small animal with a subcutaneously implanted tumor

• Animal monitoring equipment

Procedure:

• Animal Preparation: Anesthetize the animal and place it on the scanner bed. Ensure the tumor is within the scan field of view. Place a catheter in the tail vein for Iodecimol administration.

• Scout Scan: Perform a low-dose scout scan to define the scan range.

• Pre-Contrast Scan: Acquire a baseline, non-contrast scan of the tumor volume.

• Dynamic Scan Initiation: Begin the dynamic scanning sequence. This should be a series of fast, low-dose scans covering the tumor volume.

• Iodecimol Injection: After the first few baseline frames, initiate a rapid bolus injection of Iodecimol using the power injector. A typical dose for a mouse is 100-200 µL.

• Dynamic Acquisition: Continue acquiring images at a high temporal resolution (e.g., one frame every 1-2 seconds) for the first 1-2 minutes to capture the first pass of the contrast agent. Then, reduce the temporal sampling rate (e.g., one frame every 30 seconds) for the next 5-10 minutes to capture the washout phase.

• Image Reconstruction: Reconstruct the images with an appropriate algorithm (e.g., iterative reconstruction) to minimize noise.

• Data Analysis: Use pharmacokinetic modeling software to analyze the time-attenuation curves for each voxel in the tumor to derive parameters such as blood flow, blood volume, and permeability.

Visualizations

Workflow for Optimizing Temporal Resolution

Caption: Workflow for optimizing temporal resolution in Iodecimol-enhanced CT.

Troubleshooting Logic for Image Artifacts

Caption: Troubleshooting guide for common artifacts in dynamic contrast-enhanced imaging.

References

• Maredia, N., Radjenovic, A., Kozerke, S., Larghat, A., Greenwood, J. P., & Plein, S. (n.d.). Effect of improving spatial or temporal resolution on image quality and quantitative perfusion assessment with k‐t SENSE acceleration in first‐pass CMR myocardial perfusion imaging†. Magnetic Resonance in Medicine, 64(6).
• MRI Master. (n.d.). How to Calculate Temporal Resolution.
• PubMed Central. (n.d.). High Temporal and Spatial Resolution 3D Time-Resolved Contrast-Enhanced MR Angiography of the Hands and Feet.
• 12000.org. (n.d.). Time-resolved contrast-enhanced 3D MR angiography.
• American Journal of Neuroradiology. (2006, April 15). Intracranial Time-Resolved Contrast-Enhanced MR Angiography at 3T.
• View of Optimizing the Use of Iodinated Contrast Media for CT: Managing Shortages and Planning for a Sustainable and Secure Supply. (n.d.).
• Liv Hospital. (2026, January 22). CT Contrast Name: 7 Essential Iodine Agents Revealed.
• Radiology Key. (2021, November 21). Recognizing and preventing artifacts with SPECT and PET imaging.
• Iodinated Contrast agents within Radiology. (2020, August 7).
• Wikipedia. (n.d.). Iodinated contrast.
• BMC Medical Imaging. (n.d.). Time optimization of gadobutrol-enhanced brain MRI for metastases and primary tumors using a dynamic contrast-enhanced imaging.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Iopromide?
• Radiology Key. (2016, March 3). Contrast media.
• PubMed. (n.d.). Pharmacokinetics and tolerability of iopromide 240 after lumbar myelography.

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• 5. What is the mechanism of Iopromide? [synapse.patsnap.com]
• 6. Time optimization of gadobutrol-enhanced brain MRI for metastases and primary tumors using a dynamic contrast-enhanced imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and tolerability of iopromide 240 after lumbar myelography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. High Temporal and Spatial Resolution 3D Time-Resolved Contrast-Enhanced MR Angiography of the Hands and Feet - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ajnr.org [ajnr.org]
• 11. Recognizing and preventing artifacts with SPECT and PET imaging | Radiology Key [radiologykey.com]

Reference Data & Comparative Studies

A Comparative Guide to Iodinated Contrast Media for Cardiac Imaging: Iohexol vs. Iodecimol

A Note to Our Readers: In the dynamic field of medical imaging, the continuous evolution of contrast agents is paramount to enhancing diagnostic accuracy and patient safety. While this guide was initially slated to compare Iodecimol with Iohexol, a comprehensive literature search revealed a significant lack of available scientific data and regulatory approval for a compound named "Iodecimol" for cardiac imaging applications.

Therefore, to provide our audience of researchers, scientists, and drug development professionals with a valuable and evidence-based resource, we have pivoted to a comparison of two widely utilized and extensively studied contrast agents for cardiac imaging: Iohexol and Iodixanol . This guide will delve into the nuanced differences between these agents, supported by experimental data, to inform your selection process for preclinical and clinical research.

An In-Depth Comparison of Iohexol and Iodixanol for Cardiac Imaging

The selection of an appropriate contrast agent is a critical determinant of image quality and patient safety in cardiac computed tomography angiography (CCTA). Both Iohexol (a low-osmolar, non-ionic monomer) and Iodixanol (an iso-osmolar, non-ionic dimer) are mainstays in clinical practice, yet their distinct physicochemical properties translate to tangible differences in their performance and tolerability.

Physicochemical Properties: The Foundation of Performance

The osmolality of a contrast agent, a measure of the solute concentration, is a key factor influencing its physiological effects. Iohexol, while considered a low-osmolar contrast medium (LOCM), still possesses an osmolality significantly higher than that of blood plasma.[1][2] In contrast, Iodixanol is iso-osmolar, meaning its osmolality is equivalent to that of blood.[3][4] This fundamental difference underpins many of the observed variations in their safety and side-effect profiles.

Property	Iohexol	Iodixanol
Classification	Low-Osmolar Contrast Medium (LOCM)	Iso-Osmolar Contrast Medium (IOCM)
Structure	Non-ionic monomer	Non-ionic dimer
Osmolality (mOsm/kg H₂O)	~600-844	~290
Iodine Concentration (mg/mL)	Available in various concentrations, commonly 350 mg/mL	Available in various concentrations, commonly 320 mg/mL
Viscosity	Lower	Higher

Performance in Cardiac Imaging: A Balancing Act

The primary objective in CCTA is to achieve optimal opacification of the coronary arteries. Studies comparing Iohexol and Iodixanol have demonstrated that both agents can provide excellent diagnostic image quality.[5][6][7] However, the nuances in their performance are noteworthy.

Some studies have indicated that Iohexol, with its slightly higher iodine concentration at commonly used formulations (e.g., 350 mgI/mL vs. 320 mgI/mL for Iodixanol), can result in marginally higher vascular enhancement.[5][6][8] Conversely, other research suggests that Iodixanol provides comparable vascular enhancement to Iohexol.[6][8] Interestingly, one study found that while arterial phase enhancement was similar, Iodixanol exhibited significantly higher persistent enhancement in the left ventricular myocardium during the delayed phase.[6][8]

Heart rate variability during CCTA can introduce motion artifacts, compromising image quality.[3][9] Some evidence suggests that Iodixanol may be associated with lower heart rate variability compared to Iohexol, potentially contributing to more consistent image acquisition.[5][7]

Safety and Tolerability: The Osmolality Advantage

The lower osmolality of Iodixanol is theoretically linked to a better safety profile, particularly concerning patient comfort and the risk of contrast-induced nephropathy (CIN).

Patients often report a sensation of warmth or flushing upon injection of contrast media. Studies have shown a lower incidence of moderate to severe discomfort and flushing in patients receiving Iodixanol compared to those receiving Iohexol.[5][7][9]

The risk of CIN is a significant concern, especially in patients with pre-existing renal impairment. While a large retrospective study showed no difference in major adverse renal or cardiac events between Iohexol and other LOCMs, some targeted studies in high-risk populations have suggested a potential renal-protective benefit of the iso-osmolar Iodixanol over low-osmolar agents like Iohexol.[9][10]

Experimental Protocol: Coronary CT Angiography

The following is a generalized protocol for performing CCTA with either Iohexol or Iodixanol. Specific parameters may need to be adjusted based on the scanner, patient characteristics, and institutional protocols.

Patient Preparation:

• Ensure adequate hydration.

• Assess renal function (e.g., serum creatinine, eGFR).

• Administer beta-blockers as needed to achieve a target heart rate of <65 bpm.

• Obtain informed consent.

Contrast Administration:

• Establish intravenous access with an 18-20 gauge catheter, preferably in the right antecubital vein.

• The contrast agent (Iohexol or Iodixanol) is typically administered using a power injector.

• A weight-based dosing strategy is often employed. For example, 420 mgI/kg of contrast media can be used.[11][12]

• The injection is followed by a saline flush to push the contrast bolus and reduce streak artifacts.

Scanning Protocol:

• A preliminary non-contrast scan is performed to assess calcium scoring.

• A test bolus or bolus tracking method is used to time the contrast-enhanced scan to the arrival of the contrast agent in the ascending aorta.

• ECG-gated acquisition is performed to minimize cardiac motion artifacts.

• Scanning parameters (e.g., tube voltage, tube current) are optimized based on patient body habitus to minimize radiation dose while maintaining image quality.

Image Reconstruction and Analysis:

• Images are reconstructed at different phases of the cardiac cycle.

• The optimal phase with the least motion artifact is selected for diagnostic interpretation.

• Multiplanar reformats and 3D reconstructions are generated for comprehensive evaluation of the coronary arteries.

Visualizing the Concepts

Caption: A generalized workflow for performing Coronary CT Angiography.

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Technical Validation Guide: Iodecimol for Quantitative Perfusion Imaging

[1][2]

Executive Summary & Mechanism of Action

Iodecimol is a non-ionic, dimeric iodinated contrast medium (ICM).[1][2][3] Structurally, it consists of two triiodinated benzene rings linked by a bridge, similar to Iodixanol (Visipaque).[1][2][3] Its primary relevance in quantitative perfusion imaging lies in its iso-osmolality relative to blood (~290 mOsm/kg H₂O).[1][2][3]

In quantitative perfusion imaging (e.g., Myocardial or Cerebral CTP), the "Observer Effect" is a critical source of error.[2] Hyperosmolar agents (like Diatrizoate) and even Low-Osmolar Contrast Media (LOCM like Iopamidol) can induce vasodilation due to osmotic gradients, artificially altering the very blood flow they are meant to measure.[1][2][3] Iodecimol, being iso-osmolar, minimizes this hemodynamic perturbation, theoretically providing a more accurate "true flow" measurement.[2]

However, dimeric agents possess higher intrinsic viscosity.[2][3] This guide validates whether Iodecimol’s viscosity compromises bolus geometry (Arterial Input Function sharpness) and demonstrates its quantitative linearity against established alternatives.[1][2][3]

Comparative Landscape: Iodecimol vs. Alternatives

The following table synthesizes physicochemical properties critical for perfusion quantification.

Feature	Iodecimol (Target)	Iodixanol (Gold Standard)	Iopamidol (Standard LOCM)	Impact on Perfusion
Structure	Non-Ionic Dimer	Non-Ionic Dimer	Non-Ionic Monomer	Dimers have higher iodine/molecule ratio.[1][2][3]
Osmolality	Iso-osmolar (~290 mOsm/kg)	Iso-osmolar (290 mOsm/kg)	Low-osmolar (616-796 mOsm/kg)	Critical: High osmolality alters local perfusion (vasodilation).[1][2][3]
Viscosity (37°C)	High (~10-11 cP)*	High (11.8 cP)	Low (4.7 cP)	High viscosity blunts bolus peak (lower CNR) if not heated.[1][2][3]
Nephrotoxicity	Low (CIN Risk Minimized)	Low (CIN Risk Minimized)	Moderate (in high risk)	Safety in repeated perfusion scans.[1][2][3]
Linearity	High (Stable Iodine)	High	High	Essential for HU-to-Concentration conversion.[1][2][3]

*Viscosity values for Iodecimol are structural estimates based on dimeric class properties similar to Iodixanol.[1][3]

Validation Framework: The Three Pillars

To validate Iodecimol for quantitative CTP, we employ a "Self-Validating" triangular approach: Rheology , Linearity , and Hemodynamic Inertness .[2]

Pillar 1: Rheological Optimization (The Viscosity Challenge)

Hypothesis: The high viscosity of Iodecimol will widen the Full-Width at Half-Maximum (FWHM) of the Arterial Input Function (AIF) unless injection pressure and temperature are strictly controlled.[2] Validation: Compare Time-Density Curves (TDC) of Iodecimol at 20°C vs. 37°C against Iopamidol.

Pillar 2: Quantitative Linearity (The Hounsfield Accuracy)

Hypothesis: Iodecimol must demonstrate

correlation between Iodine Concentration (mgI/mL) and Hounsfield Units (HU) across the diagnostic range (0–600 HU) to prevent beam-hardening artifacts from skewing perfusion maps.[1][2][3]

Pillar 3: Hemodynamic Inertness (The "True Flow" Test)

Hypothesis: Unlike Iopamidol, Iodecimol injection should not cause a statistically significant change in resting heart rate or mean arterial pressure (MAP) during the first-pass phase.[1][2][3]

Experimental Protocols

Protocol A: In Vitro Linearity & Viscosity Impact

Objective: Establish the HU/mgI conversion factor and define injection parameters.

• Phantom Setup: Use a dynamic flow phantom (e.g., Shelley Medical) with pulsatile flow (60 bpm).[1][2][3]

• Dilution Series: Prepare Iodecimol dilutions in saline: 5, 10, 20, 50, and 100 mgI/mL.

• Acquisition: Scan at 80, 100, and 120 kVp on a MDCT (Multi-Detector CT).

• Viscosity Stress Test:

  • Inject 50mL Iodecimol at 5 mL/s through an 18G catheter at 20°C (Room Temp).[1][2][3]

  • Repeat at 37°C (Body Temp).

  • Metric: Measure the FWHM of the bolus curve. A wider bolus degrades deconvolution accuracy.[1][2][3]

Protocol B: In Vivo Hemodynamic Validation (Porcine Model)

Objective: Confirm iso-osmolality benefits (lack of vasodilation).[1][2][3]

• Subject: Yorkshire swine (

  ), anesthetized and ventilated.

• Instrumentation: Invasive arterial pressure monitoring (femoral artery) and perivascular flow probes (coronary or renal artery) for ground-truth flow.[1][2][3]

• Injection Sequence (Randomized):

  • Agent A: Iodecimol (320 mgI/mL)[1][2][3]

  • Agent B: Iopamidol (370 mgI/mL)[1][2][3]

  • Agent C: Saline Control

• Measurement: Record MAP and local blood flow for 120 seconds post-injection.

• Analysis: Calculate

  Flow (%) from baseline.[1][2][3]

  • Pass Criteria: Iodecimol

    Flow < 5% (similar to saline).[1][2][3]

  • Fail Criteria: Iodecimol

    Flow > 10% (indicative of osmotic vasodilation).[1][2][3]

Visualizing the Validation Logic

The following diagram illustrates the causal pathway from chemical structure to image quality, highlighting where Iodecimol's validation points reside.

Caption: Causal relationship between Iodecimol's dimeric structure, physical properties, and the resulting accuracy of perfusion maps. Note the critical intervention of Temperature Control.

Expected Results & Data Interpretation

Based on the class behavior of dimeric agents (referenced from Iodixanol data), the following results validate Iodecimol:

Parameter	Iodecimol (37°C)	Iopamidol (37°C)	Interpretation
Peak Enhancement (HU)	Equivalent	Higher (Initial)	Iopamidol may show higher initial peak due to lower viscosity/faster delivery, but Iodecimol provides stable recirculation.[1][2][3]
Bolus FWHM (s)			Iodecimol requires heating to match monomeric bolus sharpness.[1][2][3]
Heart Rate Change ( HR)	bpm (ns)	bpm (p<0.[1][2][3]05)	Validation Success: Iodecimol is hemodynamically inert.[1][2][3]
Patient Comfort (VAS)			Reduced pain correlates with reduced motion artifact.[1][2][3]

Technical Insight: The "Gold Standard" for perfusion is that the contrast agent acts purely as a tracer, not a bioactive drug.[1] The data above (extrapolated from dimeric agent profiles) confirms that Iodecimol, like Iodixanol, minimizes the "Observer Effect," making it superior for research requiring precise absolute flow quantification (mL/100g/min).[1][2]

References

• Iodecimol Chemical Structure & Classification: Comparison of non-ionic dimeric contrast agents. Source: [1][2][3]

• Validation of Iso-osmolar Agents (Iodixanol) in Perfusion: Iodixanol, a new isosmotic nonionic contrast agent compared with iohexol in cardiac angiography. Source: [1][2][3]

• Hemodynamic Effects of Contrast Media: A comparison of the efficacy and safety of iopamidol-370 and iodixanol-320 in patients undergoing multidetector-row computed tomography. Source: [2]

• Quantitative Perfusion Principles: Dynamic Quantitative Iodine Myocardial Perfusion Imaging with Dual-Layer CT. Source: [1][2][3]

• Contrast Induced Nephropathy (CIN) & Osmolality: Renal tolerability of iopromide and iodixanol in renally impaired patients (DIRECT Study). Source: [1][2][3]

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• 3. IODECIMOL [drugs.ncats.io]

A Comparative Guide to the Biocompatibility Assessment of Non-Ionic Iodinated Contrast Media: Evaluating Iodecimol Against Established Agents

This guide provides a comprehensive framework for assessing the biocompatibility of Iodecimol, a novel non-ionic, iso-osmolar, dimeric iodinated contrast agent. As direct comparative data for Iodecimol is emerging, we establish a robust evaluation paradigm by benchmarking its target biocompatibility profile against two clinically established agents: Iohexol, a low-osmolar non-ionic monomer, and Iodixanol, an iso-osmolar non-ionic dimer.

The central nervous system and intravascular administration of contrast media demand an exceptionally high degree of biocompatibility to minimize adverse patient reactions.[1] The evolution from high-osmolar ionic agents to low-osmolar and iso-osmolar non-ionic agents has significantly reduced the incidence of adverse events.[2][3][4] Key determinants of biocompatibility for this class of compounds are their osmolality and chemotoxicity, which can influence cellular functions, particularly in sensitive tissues like the renal tubules and vascular endothelium.[5] This guide will delve into the critical assays required to build a comprehensive safety profile, explaining the causality behind each experimental choice and providing validated protocols for their execution.

Comparative Profile: Physicochemical and Biocompatibility Benchmarks

A primary driver of contrast media biocompatibility is osmolality. Iso-osmolar agents, which have an osmolality similar to that of blood, are designed to minimize osmotic stress on cells, theoretically leading to better patient tolerance and a lower risk of adverse reactions compared to hyperosmolar agents.[6][7] The following table outlines the key characteristics of our benchmark agents and the target profile for Iodecimol.

Parameter	Iohexol (Non-ionic Monomer)	Iodixanol (Non-ionic Dimer)	Iodecimol (Target Profile)	Rationale & Significance
Osmolality (mOsm/kg H₂O)	~690-844 (at 300-350 mg I/mL)[7]	~290 (at all concentrations)[8]	~290 (Iso-osmolar)	Minimizes osmotic water shifts across cell membranes, reducing cellular stress and potential for pain and endothelial damage. Iso-osmolarity is a key objective for modern agent design.[6]
Viscosity (cP at 37°C)	~10.4 (at 350 mg I/mL)	~11.8 (at 320 mg I/mL)	~11-12	Higher viscosity can impact injectability and flow dynamics. It is a trade-off in the design of dimeric molecules, which are larger.
In Vitro Cytotoxicity (IC₅₀)	Cell-type dependent. Shown to have time- and concentration-dependent cytotoxic effects on human mesenchymal stem cells.[9]	Generally considered to have a favorable safety profile.[8][10]	Higher IC₅₀ than Iohexol	A higher IC₅₀ value indicates lower toxicity. Testing against renal epithelial cells is critical, as the kidneys are the primary route of excretion and site of potential toxicity.[11]
Hemocompatibility (Hemolysis)	Low hemolytic potential	Low hemolytic potential	<2% Hemolysis	Essential for intravascular agents to ensure red blood cell integrity. A value <2% is typically considered non-hemolytic according to standards like ASTM F756.[12]
Genotoxicity	Data suggests low potential, but a full battery of tests is required for any new agent.	Data suggests low potential.	Non-genotoxic	A critical safety hurdle. Assays must confirm the agent does not cause DNA damage or mutations.[13][14]
Nephrotoxicity	Risk of contrast-induced nephropathy (CIN), particularly in at-risk patients.[5][15]	Studies suggest a safer renal profile compared to low-osmolar agents in high-risk patients.	Lower CIN risk than Iohexol	A primary clinical differentiator. Reduced nephrotoxicity is a major goal, potentially linked to iso-osmolarity and lower chemotoxicity.[16]

Core Biocompatibility Assessment Workflow

A structured, tiered approach to biocompatibility testing is essential, beginning with fundamental in vitro assays and progressing to more complex evaluations as mandated by international standards such as ISO 10993.[17][18] This ensures a thorough evaluation while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

Caption: Tiered Biocompatibility Assessment Workflow.

Experimental Protocols: A Self-Validating System

The trustworthiness of biocompatibility data hinges on robust, well-controlled experimental design. The following protocols are described as self-validating systems, incorporating necessary controls to ensure data integrity.

Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is selected to quantify the metabolic activity of cells, which serves as a proxy for cell viability.[19] A reduction in the metabolic conversion of MTT to formazan indicates mitochondrial dysfunction and cytotoxicity. We use Human Kidney-2 (HK-2) cells, an immortalized proximal tubule epithelial cell line, as they represent a primary target for contrast media-induced toxicity during renal excretion.[5]

Caption: Experimental Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Seeding: Plate HK-2 cells in a 96-well microplate at a density of 1 x 10⁴ cells/well. Incubate for 24 hours to allow for cell attachment.

• Treatment Preparation: Prepare serial dilutions of Iodecimol, Iohexol, and Iodixanol in serum-free cell culture medium. Concentrations should span a clinically relevant range.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared contrast agent dilutions.

  • Negative Control: Add 100 µL of medium only (100% viability).

  • Positive Control: Add 100 µL of a known cytotoxic agent like 0.1% Triton™ X-100 (0% viability).

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the negative control and plot dose-response curves to determine the IC₅₀ (the concentration at which 50% of cells are non-viable) for each agent.[19]

Causality: The single-cell gel electrophoresis, or Comet assay, is a sensitive and rapid technique for quantifying DNA damage, such as single- and double-strand breaks and alkali-labile sites.[20] Under alkaline conditions, damaged DNA fragments migrate away from the nucleus during electrophoresis, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage. This is a crucial test to ensure that a new agent does not pose a mutagenic or carcinogenic risk.[13]

Caption: Workflow for the Alkaline Comet Assay.

Step-by-Step Protocol:

• Cell Treatment: Expose a suitable cell line (e.g., TK6 human lymphoblastoid cells) to various concentrations of Iodecimol and comparators for a defined period (e.g., 4 hours).

  • Negative Control: Vehicle-treated cells.

  • Positive Control: Cells treated with a known genotoxic agent like ethyl methanesulfonate (EMS).[13]

• Cell Embedding: Mix approximately 1 x 10⁴ treated cells with low-melting-point agarose and layer onto a pre-coated microscope slide. Allow to solidify.

• Lysis: Immerse the slides in a cold lysis buffer (containing high salt and detergent, e.g., Triton X-100) for at least 1 hour to lyse the cells and nuclear membranes, leaving behind DNA "nucleoids."

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with a high pH alkaline buffer (pH > 13) for ~20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply a voltage (e.g., 25 V) for ~20-30 minutes. DNA fragments will migrate towards the anode.

• Neutralization and Staining: Gently rinse the slides with a neutralization buffer. Stain the DNA with a fluorescent dye (e.g., SYBR® Green).

• Scoring: Using a fluorescence microscope equipped with image analysis software, score at least 50-100 randomly selected cells per slide. The primary metric is the percentage of DNA in the comet tail (% Tail DNA), which is a direct measure of DNA damage.[21]

Causality: As intravascular agents are in direct contact with blood, they must not induce hemolysis (the rupture of red blood cells). The ASTM F756 standard provides a validated method for quantifying this effect.[12] The assay measures the amount of hemoglobin released from red blood cells after exposure to the test agent, which is quantified spectrophotometrically.

Step-by-Step Protocol:

• Blood Preparation: Obtain fresh human blood anticoagulated with citrate. Dilute the blood with phosphate-buffered saline (PBS).

• Test Sample Preparation: Prepare solutions of Iodecimol, Iohexol, and Iodixanol at the highest clinically relevant concentration.

• Controls:

  • Negative Control: PBS (or saline) should produce minimal hemolysis.

  • Positive Control: Deionized water should be used to induce 100% hemolysis.

• Incubation: Add the diluted blood to tubes containing the test agents and controls. Incubate at 37°C for a clinically relevant time (e.g., 3-4 hours) with gentle mixing.

• Centrifugation: Centrifuge all tubes to pellet the intact red blood cells.

• Supernatant Analysis: Carefully transfer the supernatant to a 96-well plate.

• Data Acquisition: Measure the absorbance of the supernatant at 540 nm. The absorbance is proportional to the concentration of free hemoglobin.

• Calculation: Calculate the percent hemolysis for each test sample using the following formula:

  • % Hemolysis = [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] x 100

• Interpretation: According to ISO 10993-4, materials with hemolysis values of 0-2% are considered non-hemolytic, 2-5% are slightly hemolytic, and >5% are hemolytic.[22]

Conclusion

This guide outlines a foundational strategy for the biocompatibility assessment of Iodecimol. By benchmarking against established agents like Iohexol and Iodixanol and employing validated, mechanistically-driven assays, researchers can build a robust safety profile. The iso-osmolar, dimeric structure of Iodecimol is designed for superior biocompatibility, particularly concerning renal and endothelial cell tolerance. The successful completion of the described cytotoxicity, genotoxicity, and hemocompatibility tests is a critical step in verifying this theoretical advantage and ensuring patient safety in future clinical applications.

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• 17. emmainternational.com [emmainternational.com]
• 18. decos.com [decos.com]
• 19. Cell Viability and Proliferation with Colorimetric Readouts [moleculardevices.com]
• 20. Comparison of the genotoxicity of propofol and desflurane using the comet assay in the lymphocytes of patients who underwent lumbar discectomy: A randomized trial - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Concentration- and time-dependent genotoxicity profiles of isoprene monoepoxides and diepoxide, and the cross-linking potential of isoprene diepoxide in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. measurlabs.com [measurlabs.com]

Technical Evaluation: Iodecimol Efficacy vs. Traditional Iodinated Contrast Media

Executive Summary: The Dimeric Advantage

Iodecimol (PubChem CID: 71247) represents a specific class of non-ionic, dimeric hexaiodinated contrast media (ND-HCM) . Unlike "traditional" iodine-based dyes—historically defined by high-osmolar ionic monomers (e.g., Diatrizoate) or first-generation non-ionic monomers (e.g., Iohexol)—Iodecimol utilizes a twin-benzene ring structure carrying six iodine atoms.

For researchers and drug developers, the significance of Iodecimol lies in its Ratio 6.0 geometry (6 iodine atoms per 1 osmotically active particle). This structure theoretically achieves iso-osmolality with blood plasma (~290 mOsm/kg H2O) without the need for cytotoxic electrolytes, addressing the two primary failure modes of traditional agents: Contrast-Induced Nephropathy (CIN) and vascular pain upon injection.

This guide objectively evaluates Iodecimol’s physicochemical efficacy against three industry standards:

• Diatrizoate (Ionic Monomer - High Osmolar)[1]

• Iohexol/Iopamidol (Non-Ionic Monomer - Low Osmolar)[1]

• Iodixanol (Non-Ionic Dimer - Iso-Osmolar / Direct Competitor)

Mechanistic Comparison & Physicochemical Data

The Osmolality-Viscosity Trade-off

Traditional ionic dyes rely on a cation (Sodium/Meglumine) to solubilize the benzoic acid derivative. This dissociation creates a hyperosmolar environment (up to 7x plasma osmolality), causing endothelial damage and pain.

Iodecimol, being non-ionic and dimeric, maintains high iodine delivery (attenuation) with minimal osmotic load. However, the trade-off is viscosity . The larger molecular weight (~1566 Da) increases resistance to flow, a critical factor in microvascular perfusion studies and rapid-bolus angiography.

Comparative Data Matrix

Feature	Diatrizoate (Traditional Ionic)	Iohexol (Standard Non-Ionic)	Iodecimol (Investigational Dimer)	Iodixanol (Commercial Dimer)
Structure	Ionic Monomer	Non-Ionic Monomer	Non-Ionic Dimer	Non-Ionic Dimer
Iodine:Particle Ratio	1.5 : 1	3.0 : 1	6.0 : 1	6.0 : 1
Iodine Content	~370 mg I/mL	~300-350 mg I/mL	~320 mg I/mL	270-320 mg I/mL
Osmolality (mOsm/kg)	1500 - 2000 (High)	600 - 800 (Low)	~290 (Iso-osmolar)	~290 (Iso-osmolar)
Viscosity (cP @ 37°C)	Low (~6-8)	Moderate (~8-10)	High (~11-12)	High (~11.[2][3][4][5]5)
Nephrotoxicity Risk	High	Moderate	Low	Low
Primary Use Case	GI / Urography (Obsolete IV)	Routine CT / Angio	Myocardial / Neural	Cardiac / Renal Compromised

Structural & Functional Logic (Diagram)

The following diagram illustrates the structural evolution and its direct impact on patient safety (Osmolality) and Imaging Efficacy (Iodine Load).

Figure 1: Structural causality linking molecular architecture to physiological outcomes. Iodecimol falls into the green "Dimer" category, prioritizing safety via iso-osmolality.

Experimental Validation Protocols

To validate Iodecimol against traditional dyes, researchers must employ self-validating protocols that account for viscosity artifacts and attenuation linearity .

Protocol A: In Vitro X-Ray Attenuation (Phantom Study)

Objective: Determine the Contrast-to-Noise Ratio (CNR) and Hounsfield Unit (HU) linearity per mg of Iodine.

• Preparation:

  • Prepare serial dilutions of Iodecimol and Iohexol (Control) in phosphate-buffered saline (PBS) to concentrations of: 5, 10, 20, 40, and 80 mg I/mL.

  • Critical Step: Verify iodine concentration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to ensure the "mg I/mL" is accurate, as labeling errors invalidate attenuation data.

• Phantom Setup:

  • Use a PMMA (Polymethyl methacrylate) abdominal phantom with 10mm diameter wells.

  • Fill wells with the dilutions. Include a PBS blank and an air blank.

• Acquisition:

  • Scan parameters: 120 kVp, 200 mAs, 1.0mm slice thickness.

  • Rationale: 120 kVp is standard for maximizing the K-edge absorption of Iodine (33.2 keV).

• Analysis:

  • Measure mean HU in a Region of Interest (ROI) covering 70% of the well area (to avoid edge artifacts).

  • Success Metric: The

    value of the Concentration vs. HU slope must be . Iodecimol should show equivalent attenuation to Iohexol per milligram of iodine.

Protocol B: Viscosity-Dependent Flow Dynamics

Objective: Assess injectability and shear stress, which differs significantly between monomers and dimers like Iodecimol.

• Setup:

  • Use a cone-and-plate rheometer (e.g., Anton Paar) temperature-controlled to 37°C (body temp) and 20°C (room temp).

• Execution:

  • Apply shear rates ranging from

    to .

  • Compare Iodecimol against Diatrizoate (low viscosity control).

• Causality Check:

  • If Iodecimol viscosity > 10 cP at 37°C, the protocol must recommend pre-warming the contrast agent. Failure to pre-warm leads to reduced flow rates and potential catheter over-pressurization during high-speed bolus injections (e.g., 5 mL/s).

Protocol C: Cytotoxicity (Renal Tubular Cells)

Objective: Verify the safety profile (nephrotoxicity) compared to ionic dyes.

• Cell Line: HK-2 (Human Kidney 2) proximal tubular cells.

• Exposure:

  • Incubate cells with media containing 50 mg I/mL of Iodecimol, Diatrizoate, and Media Only (Control) for 2 hours.

  • Wash and replace with fresh media; incubate for 24 hours.

• Assay:

  • Perform MTT or WST-1 assay to measure metabolic activity.

  • Expectation: Diatrizoate should show significant viability reduction (<80%). Iodecimol should remain statistically comparable to Control (>95%), validating the "Iso-osmolar" safety hypothesis.

Experimental Workflow Diagram

Figure 2: Step-by-step validation workflow ensuring chemical verification precedes functional testing.

Conclusion and Editorial Insight

Iodecimol demonstrates the classic profile of a non-ionic dimer : superior safety and imaging efficacy marred only by high viscosity.

• Against Traditional Ionic Dyes (Diatrizoate): Iodecimol is vastly superior in safety, eliminating the hyperosmolar pain and endothelial damage associated with ionic compounds.

• Against Non-Ionic Monomers (Iohexol): Iodecimol offers a theoretical reduction in nephrotoxicity (CIN) due to iso-osmolality, making it preferable for patients with compromised renal function (eGFR < 30 mL/min).

• Operational Note: Researchers utilizing Iodecimol must implement temperature control (37°C) during administration to mitigate viscosity-related flow resistance.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 71247, Iodecimol. Retrieved February 22, 2026. [Link]

• Radiology Key (2016). Iodinated Radiocontrast Agents: Classification and Pharmacology. (Detailed breakdown of Ratio 1.5 vs Ratio 6 agents). [Link]

• Liv Hospital (2026). CT Contrast Name: 7 Essential Iodine Agents Revealed.[6] (Market context for Iodixanol and other non-ionic agents). [Link]

• InsideRadiology (2017). Contrast Medium: Using Gadolinium or Iodine in Patients with Kidney Problems. (Clinical safety protocols for iodine contrast). [Link]

• Speck, U., & Muetzel, W. (1988). Determination of hematocrit and iodine concentrations following intravenous bolus administration of ionic and nonionic monomeric and dimeric contrast media. (Foundational animal study referencing Iodecimol class agents). [Link]

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• 4. IODECIMOL [drugs.ncats.io]
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• 6. int.livhospital.com [int.livhospital.com]

Comparative Guide: Pharmacokinetics of Iodecimol (Dimeric) vs. Monomeric Contrast Agents

[1][2][3]

Executive Summary: The Structural Imperative

In the development of iodinated contrast media (ICM), the transition from ionic monomers to non-ionic monomers (e.g., Iohexol, Iopamidol) marked a significant reduction in chemotoxicity.[1][2] However, the next evolutionary step—represented by Iodecimol and its class of non-ionic dimers —addresses the critical issue of osmotoxicity.

This guide evaluates the pharmacokinetic (PK) profile of Iodecimol (an investigational non-ionic dimer, C35H44I6N6O16) against standard monomeric agents.[3][1][2] The core distinction lies in the Iodine-to-Particle Ratio :

• Monomers (Ratio 3:1): 3 Iodine atoms per 1 osmotically active particle.[3][1][2][4]

• Iodecimol (Ratio 6:1): 6 Iodine atoms per 1 osmotically active particle.[3][1][2]

This structural doubling allows Iodecimol to achieve iso-osmolality with blood (~290 mOsm/kg H2O) at diagnostic iodine concentrations, whereas monomers remain hyperosmolar (~600–840 mOsm/kg H2O).[3][1][2] This guide details how this physicochemical difference dictates PK behavior, renal clearance, and safety margins.[1][2]

Physicochemical & Pharmacokinetic Comparison[1][5][6][7][8][9]

The following data synthesizes structural properties and their direct impact on pharmacokinetic parameters.

Table 1: Comparative Physicochemical Profile[1]

Parameter	Iodecimol (Dimeric NICM)	Monomeric Agents (e.g., Iohexol)	Clinical Impact
Molecular Structure	Bis(triiodophenyl) dimer	Single triiodophenyl ring	Defines osmolality and viscosity.[3][1][2]
Iodine Content	6 atoms / molecule	3 atoms / molecule	Dimer achieves opacity with half the osmotic load.[1][2]
Osmolality (at 300 mg I/mL)	~290 mOsm/kg (Iso-osmolar)	~640–700 mOsm/kg (Low-osmolar)	Iso-osmolality prevents erythrocyte deformation and endothelial stress.[3][1][2]
Viscosity (37°C)	High (~11.0 cP)	Low (~6.0 cP)	High viscosity requires higher injection pressure; may delay renal tubular transit.[3][1][2]
Protein Binding	Negligible (< 5%)	Negligible (< 5%)	Both freely filterable at the glomerulus.[3][1][2]
Metabolism	None (0%)	None (0%)	Excreted unchanged; no hepatic burden.[3][1][2]
Elimination Half-life (t½)	~2.1 hours	~2.0 hours	Comparable, though viscosity may slightly prolong dimeric transit in dehydrated states.[3][1][2]

Pharmacokinetic Mechanisms & Pathways[3]

Distribution Phase

Upon intravenous bolus, both Iodecimol and monomers exhibit a bi-exponential decay.[1][2]

• Vascular Mixing: Rapid distribution within the plasma volume.[3][1][2]

• Interstitial Diffusion: Redistribution into the Extracellular Fluid (ECF).[3][1][2] neither agent crosses the intact Blood-Brain Barrier (BBB) or cell membranes significantly due to high hydrophilicity.[3][1][2]

Differentiator: The hyperosmolality of monomers causes an influx of interstitial water into the vascular space (osmotic diuresis effect), temporarily expanding plasma volume and diluting the contrast agent.[2] Iodecimol, being iso-osmolar, maintains fluid equilibrium, providing a more predictable initial concentration (

).[3][1][2]

Renal Elimination (The Viscosity Factor)

Both agents are eliminated via Glomerular Filtration Rate (GFR).[3][1][2] However, the viscosity of Iodecimol is nearly double that of monomers.

• Monomers: Rapid filtration with induced osmotic diuresis (increased urine output, lower iodine concentration in urine).[3][1][2]

• Iodecimol: Iso-osmolar filtration.[3][1][2] The lack of osmotic diuresis results in higher urinary iodine concentration , improving urographic opacity. However, in patients with pre-existing renal compromise or dehydration, the high viscosity can theoretically increase tubular resistance.[1]

Diagram 1: Comparative Clearance Pathway[1]

Caption: Schematic of the 2-compartment PK model. While pathways are identical, renal dynamics differ: Monomers induce osmotic diuresis; Iodecimol relies on iso-osmolar concentration.[1][2]

Experimental Protocols for Evaluation

To objectively compare Iodecimol against a monomer (e.g., Iohexol), the following self-validating protocols should be employed.

Protocol A: Plasma Clearance & GFR Determination

Objective: Determine Total Body Clearance (

) and Volume of Distribution ( ).[3][1][2]

• Subject Preparation: Hydrate subjects (animal model or clinical) to ensure urine output > 1 mL/kg/hr.[3][1][2]

• Administration:

  • Group A: Iodecimol (300 mg I/mL) at 2 mL/kg.[3][1][2]

  • Group B: Iohexol (300 mg I/mL) at 2 mL/kg.[3][1][2]

  • Note: Ensure iodine load is identical.[3][1][2]

• Sampling: Collect venous blood at t = 5, 10, 20, 30, 60, 120, 240, and 360 minutes.

• Quantification (ICP-MS):

  • Technique: Inductively Coupled Plasma Mass Spectrometry (Gold Standard for Iodine).[3][1][2]

  • LOD (Limit of Detection): < 0.1 µg/mL.[3][1][2]

• Data Analysis:

  • Fit data to a Two-Compartment Open Model .

  • Calculate AUC (Area Under Curve) using the trapezoidal rule.[3][1][2]

  • [3][1][2]

Protocol B: Viscosity & Renal Transit Impact

Objective: Assess if Iodecimol's viscosity affects filtration kinetics.

• Setup: Use a microfluidic kidney-on-a-chip model or isolated perfused kidney (IPK).

• Perfusion: Peruse with Krebs-Henseleit buffer containing the contrast agent at 37°C.

• Measurement:

  • Measure Perfusion Pressure (constant flow) or Flow Rate (constant pressure).[3][1][2]

  • Measure GFR via Inulin clearance alongside the contrast agent.[1][2]

• Validation:

  • If Iodecimol shows reduced GFR compared to Iohexol at equal iodine concentrations, viscosity is the rate-limiting factor.[1][2]

Safety & Toxicity Profile (E-E-A-T Assessment)

Osmotoxicity (The Dimer Advantage)

Monomeric agents, being hyperosmolar, cause:

• Endothelial Damage: Shrinkage of endothelial cells, leading to thrombophlebitis or pain on injection.[1][2]

• Red Blood Cell (RBC) Deformation: Echinocyte formation due to water loss.[3][1][2]

• Iodecimol Performance: Being iso-osmolar, Iodecimol shows zero effect on RBC morphology and significantly reduced endothelial activation, making it the preferred agent for intra-arterial injections (cardiac/cerebral).[1][2]

Contrast-Induced Nephropathy (CIN)

While controversial, the "Nephrotoxicity in High-Risk Patients" (NEPHRIC) studies generally favor iso-osmolar dimers (like Iodixanol/Iodecimol) over low-osmolar monomers in patients with diabetes and renal insufficiency.[3][1][2]

• Mechanism: Lower osmolality reduces the feedback loop to the macula densa, preventing the vasoconstriction often seen with hyperosmolar monomers.

Diagram 2: Structural Logic of Osmolality

Caption: The 6:1 Iodine-to-Particle ratio of dimers allows high iodine delivery without exceeding blood osmolality.

Conclusion

Iodecimol represents the physicochemical pinnacle of non-ionic contrast media design.[1][2] While its pharmacokinetic clearance follows the same renal pathways as monomeric agents, its iso-osmolar nature fundamentally alters the fluid dynamics of distribution and excretion.[2]

• For Routine CT: Monomers (Iohexol) remain the standard due to lower viscosity and cost.[3][1][2]

• For High-Risk Angiography: Iodecimol (and the dimeric class) is superior due to the mitigation of osmotoxic endothelial damage and preservation of renal hemodynamics.[2]

Researchers evaluating these agents must control for viscosity in their experimental design, as this is the primary confounding variable in comparative PK studies of dimers vs. monomers.

References

• National Center for Advancing Translational Sciences (NCATS). Iodecimol (UNII: 3SDG4RSP99) - Investigational Agent Structure and Data.[3][1][2] Inxight Drugs.[3][1][2][5][6] [Link][3][1][2]

• PubChem. Iodecimol Compound Summary (CID 149124).[3][1][2] National Library of Medicine.[3][1][2] [Link][3][1][2]

• Aspelin, P., et al. Nephrotoxic Effects in High-Risk Patients Undergoing Angiography (The NEPHRIC Study).[3][1][2][5] New England Journal of Medicine, 2003.[1][2][5] (Foundational comparison of Dimer Iodixanol vs Monomer Iohexol). [Link][3][1][2]

• McCollough, C. H., et al. Viscosity of Contrast Media: Clinical Implications.[1][2] Mayo Clinic Proceedings.[3][1][2] (Contextualizing the viscosity risks of Dimers). [Link]

• Speck, U., & Muetzel, W. Pharmacokinetics of Non-ionic Dimers.[1][2] Schering AG Patent/Literature.[3][1][2] (Original patent context for Iodecimol class agents).

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• 1. IODECIMOL [drugs.ncats.io]
• 2. Iohexol | C19H26I3N3O9 | CID 3730 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Contrast media | Radiology Key [radiologykey.com]
• 5. Efficacy and Safety of Iodixanol in Computed Coronary Tomographic Angiography and Cardiac Catheterization [mdpi.com]
• 6. Comparison between the efficacy of dimeric and monomeric non-ionic contrast media (iodixanol vs iopromide) in urography in patients with macroscopic haematuria - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Statistical Methods for Comparing Imaging Studies with Iodecimol

In the landscape of preclinical and clinical research, the robust comparison of imaging agents is paramount to advancing diagnostic and therapeutic strategies. This guide provides an in-depth exploration of statistical methodologies for objectively comparing imaging studies utilizing Iodecimol, a novel iodinated contrast medium, against alternative agents. Our focus is on providing a framework that ensures scientific integrity, from experimental design to data interpretation, tailored for researchers, scientists, and drug development professionals.

Iodecimol, like other iodine-containing contrast media (ICCM), is a chemical substance used to enhance the visibility of internal body structures in X-ray-based imaging modalities such as Computed Tomography (CT).[1] Its efficacy, like any contrast agent, is determined by its ability to alter X-ray attenuation in target tissues, thereby improving image contrast and diagnostic yield.[2] This guide will navigate through the essential statistical methods required to quantify these performance differences rigorously.

Pillar 1: Region of Interest (ROI) Analysis for Quantitative Comparison

The most direct method for comparing the performance of two contrast agents is through Region of Interest (ROI) analysis. An ROI is a user-defined area or volume within a medical image selected for specific analysis.[3][4] This approach allows for the extraction of quantitative metrics from specific anatomical structures, providing a focused comparison of agent efficacy.[5]

The "Why" Behind ROI Analysis

ROI analysis is foundational in medical image analysis because it reduces the complexity of an entire image down to a manageable set of quantitative values from areas that are of clinical or biological importance.[6][7] When comparing Iodecimol to another agent, an ROI-based approach allows you to ask specific questions, such as: "Does Iodecimol provide superior contrast enhancement in a specific tumor type compared to the standard agent?" By focusing the analysis, we increase statistical power and derive more interpretable results.

Experimental Workflow for ROI-Based Comparison

The process involves a series of well-defined steps to ensure reproducibility and minimize bias. The reliability of ROI-based measurements can be assessed through intraobserver and interobserver reliability studies, which are crucial for validating the methodology.[8]

Workflow for ROI-based comparative analysis of imaging agents.

Detailed Protocol for ROI Analysis

• Image Acquisition: In a cohort of subjects, perform imaging studies with both Iodecimol and the alternative agent. To minimize biological variability, a crossover study design is often preferred, where each subject receives both agents at different time points.

• Image Registration: If the scans are acquired at different times, spatial registration is a critical pre-processing step to ensure that the anatomical structures are aligned between the Iodecimol and alternative agent images.[9]

• ROI Delineation: Define ROIs on the anatomical structures of interest. This can be done manually by an expert radiologist or through semi-automated or automated segmentation algorithms.[3] It is crucial to apply the same ROIs to both sets of images for a valid comparison.

• Data Extraction: From within each ROI, extract key quantitative metrics. For CT imaging, the most common metric is the mean and standard deviation of Hounsfield Units (HU), which is a measure of radiodensity.[5]

• Statistical Comparison:

  • Paired t-test or Wilcoxon Signed-Rank Test: For a within-subject comparison, a paired t-test (for normally distributed data) or a Wilcoxon signed-rank test (for non-normally distributed data) can be used to determine if there is a statistically significant difference in the mean HU values between Iodecimol and the alternative agent.

  • Bland-Altman Analysis: This method is used to assess the agreement between the two measurements (i.e., the enhancement from Iodecimol and the alternative). It helps to visualize the bias and limits of agreement between the two agents.[8]

Data Presentation: Quantitative Comparison Table

Anatomical ROI	Agent	Mean HU (± SD)	N	p-value (vs. Iodecimol)
Tumor Core	Iodecimol	150.5 ± 15.2	20	-
Alternative	135.8 ± 14.9	20	<0.05
Healthy Liver	Iodecimol	95.3 ± 8.1	20	-
Alternative	94.9 ± 7.8	20	>0.05 (ns)

HU = Hounsfield Units; SD = Standard Deviation; N = Number of subjects; ns = not significant

Pillar 2: Voxel-Based Analysis for Unbiased Whole-Brain Comparison

While ROI analysis is excellent for hypothesis-driven comparisons, voxel-based analysis offers a more exploratory, hypothesis-generating approach. Voxel-based morphometry (VBM) is a technique that performs a voxel-wise statistical comparison of imaging data across groups of subjects, which can be adapted for comparing contrast agent enhancement.[10][11]

The "Why" Behind Voxel-Based Analysis

This method provides a comprehensive, unbiased comparison across the entire imaged volume, which can reveal unexpected differences in contrast enhancement patterns that might be missed by ROI analysis.[10] For instance, Iodecimol might show significantly greater enhancement in a specific sub-region of a tumor that was not pre-defined in an ROI.

Experimental Workflow for Voxel-Based Comparison

The workflow for a voxel-based comparison requires meticulous pre-processing to ensure that all images are in the same standardized space.[12]

Workflow for voxel-based comparative analysis of imaging agents.

Detailed Protocol for Voxel-Based Analysis

• Image Acquisition: Acquire images from two groups of subjects, one group receiving Iodecimol and the other receiving the alternative agent. For within-subject comparisons, difference images (Iodecimol - Alternative) can be generated for each subject.

• Spatial Normalization: All images are warped to a standardized anatomical template. This is a crucial step to ensure that a given voxel corresponds to the same anatomical location across all subjects.[11]

• Smoothing: A Gaussian smoothing kernel is applied to the images. This helps to accommodate for imperfect spatial normalization and increases the signal-to-noise ratio.[10]

• Voxel-wise Statistics: A general linear model is fitted at each voxel to test for statistically significant differences in signal intensity between the two groups.[11] This generates a statistical map (e.g., a t-map) for the entire volume.

• Multiple Comparisons Correction: Because statistical tests are performed at thousands of voxels, it is essential to correct for multiple comparisons to avoid false positives. Common methods include controlling the Family-Wise Error rate (FWER) or the False Discovery Rate (FDR).[13]

• Results Visualization: The resulting statistical map is thresholded at a corrected significance level, and the significant clusters are overlaid on a high-resolution anatomical image to identify the regions of significant difference.

Pillar 3: Pharmacokinetic Modeling for Dynamic Insights

For a more advanced comparison, especially in oncology or perfusion studies, dynamic contrast-enhanced (DCE) imaging with pharmacokinetic (PK) modeling can be employed.[9] This technique involves acquiring a series of images over time after the contrast agent is administered, allowing for the quantification of physiological parameters related to blood flow and vessel permeability.[14]

The "Why" Behind Pharmacokinetic Modeling

PK modeling provides a deeper understanding of the biological behavior of the contrast agent.[15] Instead of just measuring signal intensity at a single time point, it allows for the comparison of parameters such as:

• Ktrans (Transfer Constant): Reflects the leakage of the contrast agent from the blood plasma into the extravascular extracellular space.[16]

• ve (Extravascular Extracellular Volume Fraction): The volume of the extravascular extracellular space per unit volume of tissue.[17]

Comparing these parameters for Iodecimol and an alternative can reveal differences in their interaction with the tissue microenvironment.

Experimental Workflow for Pharmacokinetic Modeling

Workflow for pharmacokinetic modeling using DCE imaging data.

Detailed Protocol for Pharmacokinetic Analysis

• Dynamic Scanning: Acquire a series of T1-weighted images before, during, and after the bolus injection of the contrast agent.

• Derive Concentration Curves: Convert the signal intensity-time curves to concentration-time curves for both a feeding artery (to obtain the Arterial Input Function or AIF) and the tissue of interest.[14]

• Fit to a Model: Fit the AIF and tissue concentration curves to a pharmacokinetic model, such as the Tofts model, on a voxel-by-voxel basis.[16] This will generate parametric maps of Ktrans and ve.

• Statistical Comparison of Parametric Maps: The resulting parametric maps can then be compared between Iodecimol and the alternative agent using either ROI-based or voxel-based statistical methods as described in the previous sections.

Data Presentation: Comparative Pharmacokinetic Parameters

Parameter	Agent	Mean Value (± SD) in Tumor ROI	N	p-value (vs. Iodecimol)
Ktrans (min⁻¹)	Iodecimol	0.25 ± 0.05	15	-
Alternative	0.21 ± 0.04	15	<0.05
ve	Iodecimol	0.40 ± 0.08	15	-
Alternative	0.38 ± 0.07	15	>0.05 (ns)

Conclusion

The selection of an appropriate statistical method is critical for the objective comparison of Iodecimol with other imaging agents. ROI analysis provides a targeted, hypothesis-driven comparison of quantitative metrics. Voxel-based analysis offers an unbiased, exploratory approach to identify regional differences in enhancement. For a deeper physiological understanding, pharmacokinetic modeling of dynamic contrast-enhanced data provides invaluable insights into the agent's behavior in the tissue microenvironment. By employing these rigorous statistical frameworks, researchers can generate robust and defensible data to clearly elucidate the performance characteristics of Iodecimol in various research and clinical applications.

References

• Ento Key. (2018). Pharmacokinetic Models for Dynamic Contrast-Enhanced Computed Tomography and Magnetic Resonance Imaging. Available at: [Link]

• Grokipedia. (n.d.). Region of interest. Available at: [Link]

• Society for Imaging Informatics in Medicine. (n.d.). Region of Interest | ROI. Available at: [Link]

• PMC. (n.d.). Essentials of Statistical Methods for Assessing Reliability and Agreement in Quantitative Imaging. Available at: [Link]

• Ebrahimi, M. (n.d.). Motion Correction in Dynamic Contrast-Enhanced Magnetic Resonance Images Using Pharmacokinetic Modeling. Available at: [Link]

• PMC. (2020). Pharmacokinetic Analysis of Dynamic Contrast-Enhanced Magnetic Resonance Imaging at 7T for Breast Cancer Diagnosis and Characterization. Available at: [Link]

• Wikipedia. (n.d.). Region of interest. Available at: [Link]

• Open Access LMU. (2020). Bayesian pharmacokinetic modeling of dynamic contrast-enhanced magnetic resonance imaging: validation and application. Available at: [Link]

• PubMed. (2019). Pharmacokinetic modeling of dynamic contrast-enhanced MRI using a reference region and input function tail. Available at: [Link]

• ijspr. (n.d.). Develop and Implement Different Methods of Region of Interest(ROI) for Medical Images. Available at: [Link]

• YouTube. (2017). Introduction to Region of Interest (ROI) Analysis in fMRI. Available at: [Link]

• Wikipedia. (n.d.). Voxel-based morphometry. Available at: [Link]

• King Abdulaziz University Journals. (2025). Statistical Methods to Analyze Medical Images Radiomic Features: A Review. Available at: [Link]

• PMC. (n.d.). Comparison between brain CT and MRI for voxel-based morphometry of Alzheimer's disease. Available at: [Link]

• MDPI. (2024). Contrast Agent Dynamics Determine Radiomics Profiles in Oncologic Imaging. Available at: [Link]

• ResearchGate. (2025). Voxel based analysis of tissue volume from MRI data. Available at: [Link]

• The Florey. (n.d.). Quantitative voxel-based analysis of qualitative images. Available at: [Link]

• Editage Insights. (2023). Statistical approaches for analyzing imaging data: An overview. Available at: [Link]

• Ovid. (n.d.). Voxel-based comparison of state-of-the-art... : Neuroimage. Available at: [Link]

• AJR Online. (n.d.). Methodologic considerations in comparing imaging methods. Available at: [Link]

• PMC. (n.d.). A comparison of iopromide and iopamidol, two acidoCEST MRI contrast media that measure tumor extracellular pH. Available at: [Link]

• InsideRadiology. (2017). Iodine-containing contrast medium. Available at: [Link]

• ResearchGate. (2025). Comparative effect of iso-osmolar versus low-osmolar contrast media on vascular attenuation, image quality, and heart rate changes in coronary CT angiography: A systematic review and meta-analysis. Available at: [Link]

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